4-(4-Bromobutyl)morpholine

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(4-Bromobutyl)morpholine: Structure, Synthesis, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(4-Bromobutyl)morpholine is a key bifunctional molecule of significant interest in medicinal chemistry and organic synthesis. It incorporates the pharmacologically advantageous morpholine heterocycle with a reactive bromobutyl chain. This unique combination renders it a valuable intermediate for the synthesis of complex molecular architectures and active pharmaceutical ingredients (APIs). The morpholine moiety often imparts favorable physicochemical properties such as enhanced aqueous solubility, metabolic stability, and a desirable lipophilic/hydrophilic balance, which are critical for drug candidates targeting the central nervous system (CNS).[1] The terminal bromine atom serves as a versatile synthetic handle, enabling a wide range of subsequent chemical modifications through nucleophilic substitution reactions. This guide provides a comprehensive overview of its chemical structure, a detailed, field-proven protocol for its synthesis, and an exploration of its applications as a strategic building block in drug discovery.

Chemical Identity and Physicochemical Properties

Chemical Structure

The structure of 4-(4-Bromobutyl)morpholine consists of a morpholine ring N-substituted with a four-carbon alkyl chain (a butyl group), which is terminated by a bromine atom. The morpholine ring adopts a stable chair conformation.

Sources

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An In-depth Technical Guide to the Safe Handling of 4-(4-Bromobutyl)morpholine

This guide provides a detailed safety and handling protocol for 4-(4-Bromobutyl)morpholine and its common salt form, 4-(4-Bromobutyl)morpholine Hydrobromide. In the absence of a comprehensive, officially published Safety Data Sheet (SDS) for this specific compound, this document synthesizes data from structurally related molecules, including morpholine and primary bromoalkanes, to provide an expert-driven framework for risk assessment and safe laboratory use. This approach is designed for researchers and drug development professionals who routinely handle novel or less-characterized chemical entities.

Part 1: Chemical Identity and Hazard Assessment from First Principles

4-(4-Bromobutyl)morpholine is a bifunctional organic molecule. To understand its potential hazards, we must analyze the contributions of its constituent parts: the morpholine head group and the bromobutyl tail.

• The Morpholine Moiety : Morpholine is a well-characterized heterocyclic amine. It is known to be corrosive, causing severe skin burns and eye damage.[1][2] It is also classified as harmful if swallowed and toxic in contact with skin or if inhaled.[1][2] The nitrogen atom imparts basicity and nucleophilicity.

• The Bromoalkane Moiety : The 4-bromobutyl group is a primary bromoalkane. Primary bromoalkanes are reactive electrophiles susceptible to nucleophilic substitution reactions (typically Sₙ2).[3][4] The carbon-bromine bond is relatively weak compared to other carbon-halogen bonds (e.g., C-Cl), making iodo- and bromoalkanes the most reactive in this class.[5] This reactivity makes them potential alkylating agents, which is a common mechanism for toxicity.

Identification

Compound Name	4-(4-Bromobutyl)morpholine Hydrobromide
Synonyms	Not widely available
CAS Number	1803587-12-3[6]
Molecular Formula	C₈H₁₇Br₂NO[6]
Molecular Weight	303.03 g/mol [6]
Structure	(As the hydrobromide salt)

Part 2: Predicted GHS Classification and Hazards

Based on the analysis of its functional groups, a predicted GHS classification for 4-(4-Bromobutyl)morpholine is provided below. This should be considered a conservative estimate to ensure the highest level of safety.

Hazard Class	Predicted Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2][7]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin[1]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled[2]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[1][7]
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage[1]

Predicted Pictograms:

Signal Word: DANGER

Part 3: Protocols for Safe Handling and Use

Given the predicted corrosive and toxic nature of this compound, rigorous adherence to the following protocols is mandatory.

Engineering Controls and Personal Protective Equipment (PPE)

The primary principle is to minimize all routes of exposure.

• Ventilation: All work must be conducted inside a certified chemical fume hood to prevent inhalation of any vapors or aerosols.[8]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required. The causality is clear: the compound is predicted to be corrosive and dermally toxic, necessitating a complete barrier.

  • Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[9] The face shield is critical to protect against splashes of this corrosive material.

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected before use and changed immediately if contamination is suspected.[9]

  • Body Protection: A flame-retardant lab coat is standard. For procedures with a higher risk of splashes, a chemically impervious apron or suit should be worn over the lab coat.[9]

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment.

General Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the work area of any unnecessary items. Ensure an eyewash station and safety shower are immediately accessible.[8]

• Aliquoting: Use spark-proof tools for handling the solid (hydrobromide salt).[8] If it is a liquid (free base), use a calibrated pipette with a disposable tip. Perform all transfers over a secondary containment tray to catch any spills.

• Inert Atmosphere: Given the reactivity of bromoalkanes, storing and handling under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation, especially for long-term storage.

• Heating: Avoid heating the compound unless necessary for a reaction. If heating is required, use a controlled heating mantle and a condenser to prevent the release of vapors. Vapors may be flammable.[1]

• Housekeeping: Do not allow the substance to accumulate on surfaces. Clean the work area thoroughly after each use. Contaminated work clothing should not be allowed out of the laboratory and must be decontaminated or disposed of as hazardous waste.[2]

• Prohibition: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the substance, even if gloves were worn.[10]

Part 4: Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Exposure Protocol

Exposure Route	First Aid Measures	Causality/Rationale
Inhalation	Move the person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[9]	To remove the individual from the toxic atmosphere and provide respiratory support.
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15-30 minutes while removing all contaminated clothing. Seek immediate medical attention.[1]	The primary hazard is corrosion. Immediate and prolonged flushing is essential to remove the chemical and minimize tissue damage.
Eye Contact	Immediately flush eyes with plenty of water for at least 15-30 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]	To prevent severe and potentially permanent eye damage from the corrosive substance.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small amount of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]	Inducing vomiting can cause further damage to the esophagus from the corrosive material.

Accidental Release (Spill) Protocol

The response to a spill must be swift to prevent the spread of contamination and exposure.

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Protocols & Analytical Methods

Application Note: Optimized Conditions for the Williamson Ether Synthesis of 4-(4-Bromobutyl)morpholine with Phenols

Abstract

This application note provides a comprehensive guide for the O-alkylation of phenols with 4-(4-bromobutyl)morpholine, a key transformation in the synthesis of various biologically active molecules. The document outlines the underlying principles of the Williamson ether synthesis, details optimized reaction protocols, and offers insights into reaction parameter selection. A step-by-step experimental procedure, data interpretation, and a troubleshooting guide are included to assist researchers in achieving high-yield, clean conversions for this important coupling reaction.

Introduction: Significance and Background

The ether linkage is a fundamental structural motif in a vast array of pharmaceuticals and biologically active compounds. The coupling of a phenolic core with an alkyl chain bearing a morpholine moiety is a common strategy in drug discovery to enhance pharmacokinetic properties such as solubility, metabolic stability, and receptor affinity. The morpholine group, in particular, is a valuable pharmacophore known to improve aqueous solubility and act as a hydrogen bond acceptor.[1]

The reaction between 4-(4-bromobutyl)morpholine and a phenol is a classic example of the Williamson ether synthesis.[2] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a phenoxide ion, generated by deprotonating a phenol with a suitable base, attacks the electrophilic carbon of the alkyl halide, displacing the bromide to form the desired ether.[3] While the reaction is conceptually straightforward, its success and efficiency are highly dependent on the careful selection of reaction conditions. This guide provides a robust and optimized protocol for this specific transformation.

Reaction Mechanism and Principle

The Williamson ether synthesis is a two-step process initiated by the deprotonation of the phenol.

Step 1: Deprotonation of the Phenol The acidic proton of the phenol is abstracted by a base to form a highly nucleophilic phenoxide anion. The choice of base is critical; it must be strong enough to deprotonate the phenol but not so strong as to promote side reactions.[4]

Step 2: Nucleophilic Attack (SN2) The resulting phenoxide anion then acts as a nucleophile, attacking the primary carbon atom attached to the bromine in 4-(4-bromobutyl)morpholine. This backside attack displaces the bromide leaving group in a concerted fashion, leading to the formation of the desired aryl-alkyl ether.[2][3]

Caption: General mechanism for the Williamson ether synthesis.

Optimizing Reaction Parameters

The yield and purity of the final product are highly sensitive to the choice of base, solvent, and temperature. The following sections provide guidance on selecting optimal conditions.

Choice of Base

The base is arguably the most critical component. Its primary role is to deprotonate the phenol without causing unwanted side reactions.

• Potassium Carbonate (K₂CO₃): This is the most commonly recommended and effective base for this transformation.[5] It is a mild, inexpensive, and easy-to-handle solid. Its moderate basicity is sufficient to deprotonate most phenols without promoting the elimination (E2) of the alkyl halide.[4]

• Cesium Carbonate (Cs₂CO₃): Often provides higher yields and faster reaction rates, especially for less reactive phenols, due to the increased solubility of cesium phenoxides.[6][7] However, it is significantly more expensive than K₂CO₃.

• Sodium Hydride (NaH): A very strong, non-nucleophilic base that can be used for weakly acidic phenols.[8] It must be handled with extreme care due to its flammability. Its use can sometimes lead to side reactions if not properly controlled.[4]

For the coupling of 4-(4-bromobutyl)morpholine, potassium carbonate is the recommended starting point due to its balance of reactivity, cost, and safety.

Choice of Solvent

The solvent must be aprotic to avoid solvating and deactivating the phenoxide nucleophile.[4]

• Acetonitrile (ACN): An excellent choice that promotes SN2 reactions and is relatively easy to remove under reduced pressure.[6][7]

• N,N-Dimethylformamide (DMF): A highly polar aprotic solvent that can significantly accelerate the reaction rate, often allowing for lower reaction temperatures.[2][8][9] Its high boiling point can make it difficult to remove completely.

• Acetone: A less polar option that is also effective, particularly with more reactive phenols. It is often used in conjunction with potassium carbonate.[8]

Acetonitrile or DMF are generally the preferred solvents for achieving efficient conversion.

Temperature and Reaction Time

Typical reaction temperatures range from 50 to 100 °C.[2][4] The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time, which is typically between 2 and 8 hours.[4][6]

Parameter	Recommended Condition	Rationale
Phenol	1.0 equivalent	Limiting reagent
4-(4-Bromobutyl)morpholine	1.1 - 1.2 equivalents	A slight excess ensures complete consumption of the phenol.
Base (K₂CO₃)	2.0 - 3.0 equivalents	Ensures complete deprotonation of the phenol.[6]
Solvent	Acetonitrile or DMF	Polar aprotic solvents favor the SN2 mechanism.[2]
Temperature	70 - 90 °C	Provides a good balance between reaction rate and stability.
Reaction Time	2 - 8 hours	Monitor by TLC or LC-MS for completion.[4]
Table 1: Summary of Optimized Reaction Parameters.

Detailed Experimental Protocol

This protocol describes a general procedure for the coupling of a generic phenol with 4-(4-bromobutyl)morpholine on a 1 mmol scale.

Caption: Experimental workflow for the synthesis protocol.

Materials and Equipment

• Phenol derivative (1.0 mmol, 1.0 eq)

• 4-(4-Bromobutyl)morpholine hydrobromide (or free base)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0-3.0 mmol, 2.0-3.0 eq)

• Anhydrous Acetonitrile (ACN) or Dimethylformamide (DMF) (5-10 mL)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Column chromatography supplies (silica gel, solvents)

Step-by-Step Procedure

• Reagent Preparation: To a dry round-bottom flask, add the phenol (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Solvent Addition: Add anhydrous acetonitrile or DMF (to make a ~0.1-0.2 M solution).

• Addition of Alkylating Agent: Add 4-(4-bromobutyl)morpholine (1.1-1.2 eq) to the suspension at room temperature while stirring.[4]

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 80 °C in an oil bath.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 10-30% ethyl acetate in hexanes eluent system). The disappearance of the starting phenol spot indicates reaction completion. This typically takes 2-8 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the suspension to remove the inorganic solids (K₂CO₃ and KBr).[6]

  • Wash the solids with a small amount of the reaction solvent or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to remove the solvent.

• Purification:

  • Dissolve the crude residue in a suitable organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with water (2x) and brine (1x) to remove any remaining DMF and salts.[6]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the resulting crude product by column chromatography on silica gel to afford the pure ether.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Incomplete deprotonation of phenol. 2. Insufficient temperature or time. 3. Deactivated alkyl halide.	1. Use a stronger base (e.g., Cs₂CO₃) or ensure K₂CO₃ is anhydrous. 2. Increase temperature to 90-100°C and/or extend reaction time. 3. Use fresh 4-(4-bromobutyl)morpholine.
Side Product Formation	1. C-alkylation: Alkylation on the aromatic ring. 2. Elimination: Formation of but-3-en-1-ylmorpholine.	1. C-alkylation is less common with O-alkylation being kinetically favored but can occur.[10] Ensure anhydrous conditions. 2. This is unlikely with a primary bromide but can be minimized by avoiding overly strong bases or high temperatures.[4]
Difficult Purification	1. Residual DMF in the crude product. 2. Co-elution of product with unreacted alkyl halide.	1. Ensure thorough washing with water and brine during the aqueous workup. 2. Adjust the stoichiometry to use less excess alkyl halide (e.g., 1.05-1.1 eq). Optimize chromatography gradient.

Conclusion

The Williamson ether synthesis provides a reliable and versatile method for coupling phenols with 4-(4-bromobutyl)morpholine. By using potassium carbonate as the base in a polar aprotic solvent such as acetonitrile or DMF and maintaining a reaction temperature of 70-90 °C, high yields of the desired ether products can be consistently achieved. Careful monitoring and standard purification techniques will ensure the isolation of a high-purity product, suitable for further applications in medicinal chemistry and drug development.

References

• Vertex AI Search. (n.d.).

• Filo. (2023, October 7). Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis?. [Link]

• Haley, R. A., et al. (2012, August 15). Effects of charge separation, effective concentration, and aggregate formation on the phase transfer catalyzed alkylation of phenol. Illinois Experts. [Link]

• BenchChem. (n.d.). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds. Retrieved February 25, 2026.

• ResearchGate. (2026, January 18). Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations | Request PDF. [Link]

• Haley, R. A., et al. (2012, August 2). Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. Journal of the American Chemical Society. [Link]

• Bratulescu, G. (2006, September 24). Phase Transfer Catalysis without Solvent. Alkylation of Phenol and Derivatives. ResearchGate. [Link]

• Bentham Science Publishers. (2009, October 1). Heterogeneous Phase Alkylation of Phenols Making Use of Phase Transfer Catalysis and Microwave Irradiation. [Link]

• MDPI. (2022, November 17). Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

• PubMed. (n.d.). Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. Retrieved February 25, 2026.

• Vedantu. (2024, June 27). Why does Potassium Carbonate work as a base for the class 11 chemistry CBSE. [Link]

• Organic Syntheses. (2017, March 11). Rhenium-Catalyzed ortho-Alkylation of Phenols. [Link]

• ResearchGate. (2014, August 15). Can anyone help me with a Williamson ether synthesis?. [Link]

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved February 25, 2026.
• University of Calgary. (n.d.). Ch24: ArOH to ArOR. Retrieved February 25, 2026.

• Semantic Scholar. (2022, November 17). Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

• ResearchGate. (n.d.). Optimization of the alkylation reaction. Reaction conditions were.... Retrieved February 25, 2026.
• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved February 25, 2026.

• PubMed. (2010, March 15). Synthesis and Evaluation of Benzophenone-N-ethyl Morpholine Ethers as Anti-inflammatory Agents. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• PMC. (n.d.). Synthesis and Evaluation of Benzophenone-N-ethyl Morpholine Ethers as Anti-inflammatory Agents. Retrieved February 25, 2026.
• BenchChem. (n.d.). Side-by-side comparison of synthesis routes for morpholine-based compounds. Retrieved February 25, 2026.

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Procedure for nucleophilic substitution with 4-(4-Bromobutyl)morpholine

An Application Guide to Nucleophilic Substitution Reactions with 4-(4-Bromobutyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Utility of the Morpholinobutyl Moiety

In the landscape of modern medicinal chemistry and organic synthesis, the morpholine heterocycle is a privileged scaffold. Its incorporation into molecules often imparts favorable physicochemical properties, such as improved aqueous solubility, metabolic stability, and pharmacokinetic profiles.[1][2] 4-(4-Bromobutyl)morpholine serves as a premier alkylating agent for introducing the morpholinobutyl group, a common linker in pharmacologically active compounds.

This document provides a detailed technical guide for leveraging 4-(4-Bromobutyl)morpholine in nucleophilic substitution reactions. It moves beyond a simple recitation of steps to explain the underlying chemical principles, empowering researchers to optimize reaction conditions, troubleshoot challenges, and adapt these protocols for diverse synthetic targets.

The Core Mechanism: A Classic SN2 Pathway

The reaction of 4-(4-Bromobutyl)morpholine with a nucleophile proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] This is a single, concerted step where the nucleophile attacks the electrophilic carbon atom attached to the bromine, simultaneously displacing the bromide ion, which serves as the leaving group.[5]

Key Mechanistic Features:

• Electrophile: The terminal carbon of the butyl chain is the electrophilic center due to the electron-withdrawing effect of the bromine atom.

• Nucleophile (Nu⁻): An electron-rich species that attacks the electrophilic carbon.

• Leaving Group: The bromide ion (Br⁻) is an excellent leaving group due to its stability as a weak base.

• Stereochemistry: As the reaction occurs at a primary, achiral carbon, stereochemical inversion is not a factor in this specific case, but it is a hallmark of the SN2 mechanism.

The efficiency of this process is governed by the nucleophile's strength, solvent effects, and reaction temperature.

Caption: The SN2 reaction mechanism.

Protocol Design: Key Parameters and Their Rationale

A successful substitution reaction hinges on the careful selection of four key components: the nucleophile, solvent, base, and temperature.

Parameter	Recommended Choice(s)	Rationale & Expert Insights
Nucleophile	Primary/Secondary Amines, Phenols, Thiols, Azides, Carboxylates, N-Heterocycles (e.g., Imidazole)	The choice of nucleophile defines the final product. The reactivity follows the general trend: Thiolate > Azide > Amine > Phenoxide > Carboxylate. For weakly nucleophilic species like phenols or secondary amines, a base is essential to generate the more potent conjugate base (e.g., phenoxide).[6]
Solvent	Polar Aprotic: DMF, Acetonitrile (MeCN), DMSO	These solvents are ideal for SN2 reactions. They effectively solvate the counter-ion of the base (e.g., K⁺ in K₂CO₃) but do not form a strong solvation shell around the anionic nucleophile, leaving it "naked" and highly reactive. Protic solvents like ethanol or water should be avoided as they can solvate and deactivate the nucleophile.
Base	K₂CO₃, Cs₂CO₃, NaH, Triethylamine (TEA), DIPEA	For acidic nucleophiles (phenols, thiols, heterocyles): An inorganic base like potassium carbonate or cesium carbonate is used to deprotonate the nucleophile, increasing its strength. For amine nucleophiles: A non-nucleophilic organic base like TEA or DIPEA is used as an acid scavenger to neutralize the HBr formed during the reaction, preventing the protonation and deactivation of the starting amine.[6]
Temperature	25 °C to 100 °C	The reaction rate is temperature-dependent. Room temperature may suffice for highly reactive nucleophiles. For less reactive partners, heating is required to provide sufficient activation energy.[7] Monitoring by TLC or LC-MS is crucial to avoid decomposition at elevated temperatures.

Detailed Step-by-Step Protocol: General Procedure

This protocol provides a robust starting point for the alkylation of a generic amine or phenol nucleophile.

Materials:

• 4-(4-Bromobutyl)morpholine

• Nucleophile (e.g., a secondary amine or a phenol)

• Base (e.g., K₂CO₃ for phenols, DIPEA for amines)

• Solvent (e.g., Acetonitrile)

• Round-bottom flask with stir bar

• Condenser and heating mantle

• Inert gas line (Nitrogen or Argon)

Caption: General experimental workflow.

Procedure:

• Vessel Preparation: To an oven-dried round-bottom flask containing a magnetic stir bar, add the nucleophile (1.0 equiv.), the appropriate base (1.5-2.0 equiv.), and the solvent (e.g., acetonitrile, to make a ~0.2 M solution).

• Inert Atmosphere: Seal the flask and purge with an inert gas like nitrogen or argon.

• Reagent Addition: Add 4-(4-Bromobutyl)morpholine (1.1 equiv.) to the stirred suspension at room temperature.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., 80 °C). Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[8][9]

• Work-up:

  • Cool the reaction to room temperature.

  • If inorganic salts are present, filter the mixture and rinse the solid with a small amount of solvent.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the layers and extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.[8]

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel or via recrystallization to yield the pure product.[9]

• Characterization: Confirm the structure and purity of the final compound using NMR (¹H, ¹³C) and Mass Spectrometry.

Application Scope & Illustrative Conditions

The protocol is adaptable to a wide range of nucleophiles. The following table provides starting conditions for various nucleophile classes.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temp (°C)	Typical Time (h)
Secondary Amine	Piperidine	DIPEA	MeCN	80	6-12
Phenol	4-Methoxyphenol	K₂CO₃	DMF	80-100	8-16
N-Heterocycle	Imidazole	NaH	THF/DMF	60	4-8
Thiol	Thiophenol	K₂CO₃	Acetone	50	2-6
Carboxylate	Sodium Benzoate	None	DMF	90	12-24
Azide	Sodium Azide (NaN₃)	None	DMSO	80	6-10

Troubleshooting Common Issues

Even with robust protocols, challenges can arise. This section addresses common problems and provides logical solutions.[7]

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Insufficient temperature.2. Weak nucleophile/base.3. Inappropriate solvent choice.	1. Increase reaction temperature in 10 °C increments.2. Use a stronger base (e.g., Cs₂CO₃ instead of K₂CO₃; NaH for heterocycles).3. Switch to a more polar aprotic solvent like DMF or DMSO.
Multiple Products Observed	1. (For Primary Amines): Over-alkylation of the product.[10]2. (For D-functional Nucleophiles): Reaction at multiple sites.3. Decomposition at high temperatures.	1. Use a large excess (3-5 equivalents) of the primary amine nucleophile.2. Employ protecting group strategies to block other reactive sites.3. Reduce the reaction temperature and extend the reaction time.
Elimination (E2) Side Product	1. Sterically hindered or overly strong base.2. High reaction temperature.	1. Use a weaker, non-hindered base (e.g., K₂CO₃ instead of potassium tert-butoxide).2. Lower the reaction temperature.

Safety and Handling

Proper laboratory safety practices are paramount when working with these reagents.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.[11][12]

• Ventilation: Conduct all operations in a well-ventilated chemical fume hood to avoid inhalation of vapors.[12][13]

• Reagent Handling: 4-(4-Bromobutyl)morpholine is an alkylating agent and should be handled with care. Bases like sodium hydride (NaH) are flammable and react violently with water. Consult the Safety Data Sheet (SDS) for each reagent before use.[11][12][13][14][15]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. [Link]

• Papis, M., Loro, C., Penso, M., Broggini, G., & Foschi, F. (2022). Synthesis of morpholino nucleosides starting from enantiopure glycidol. Organic Chemistry Frontiers, 9(10), 2769–2774. [Link]

• ResearchGate. (n.d.). Synthesis of N-substituted morpholine nucleoside derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of morpholine derivatives from 1,3-dienes and N-arylaminoalcohols by palladium-catalyzed sequential C–N and C–O bond formation. Retrieved from [Link]

• Al-Tamiemi, E. O., & Jaber, S. (2018). Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal, 13(2s). [Link]

• Wolfe, J. P., & Rossi, M. A. (2007). A New Strategy for the Synthesis of Substituted Morpholines. NIH Public Access. [Link]

• Defense Technical Information Center. (1966). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Link]

• Google Patents. (1956).

• Carl Roth. (2025). Morpholine - SAFETY DATA SHEET. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. [Link]

• Springer. (2009). Nucleophilic Substitution in 4-Bromo-5-nitrophthalodinitrile: IX.1 Synthesis of 4-(Morpholin-4-yl)-5-aryloxyphthalodinitriles and Copper Phthalocyanines Based Thereon. [Link]

• Liberty University. (n.d.). The Development of a Nucleophilic Substitution Reaction Experiment for the Organic Chemistry Laboratory. [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Link]

• University of Massachusetts Boston. (n.d.). Experiment 7 — Nucleophilic Substitution. [Link]

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. [Link]

• Organic Syntheses. (n.d.). Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. [Link]

• MDPI. (2024). Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry. [Link]

• KPU Pressbooks. (n.d.). 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I. [Link]

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. mdpi.com [mdpi.com]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. amherst.edu [amherst.edu]
• 5. 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I [kpu.pressbooks.pub]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. echemi.com [echemi.com]
• 14. pentachemicals.eu [pentachemicals.eu]
• 15. trc-corp.com [trc-corp.com]

Solvent selection for reactions involving 4-(4-Bromobutyl)morpholine HBr

Application Note: Optimizing Solvent Systems for Alkylation using 4-(4-Bromobutyl)morpholine Hydrobromide

Executive Summary

This guide details the solvent selection and process optimization for alkylation reactions utilizing 4-(4-Bromobutyl)morpholine hydrobromide (CAS: 35620-67-8). This reagent is a critical building block in the synthesis of tyrosine kinase inhibitors (e.g., Gefitinib) and various GPCR ligands.

While highly effective, this reagent presents two specific challenges:

• Ionic Nature: As a hydrobromide salt, it possesses poor solubility in non-polar organic solvents commonly used for alkylation.

• Intramolecular Cyclization: The free base is prone to rapid self-alkylation to form a stable, unreactive spiro-quaternary ammonium species (8-azoniaspiro[4.5]decane bromide), particularly in polar protic solvents or at elevated temperatures.

This note provides protocols to maximize SN2 efficiency while suppressing cyclization, utilizing both traditional homogeneous systems and scalable Phase Transfer Catalysis (PTC).

Mechanistic Insight: The Stability-Reactivity Paradox

To select the correct solvent, one must understand the competing pathways. Upon neutralization of the HBr salt, the morpholine nitrogen becomes nucleophilic. If the external nucleophile (e.g., a phenol or amine) is not immediately available or if the solvent stabilizes the transition state for intramolecular attack, the reagent destroys itself.

Pathway Analysis

• Path A (Desired): Intermolecular SN2 attack by the target nucleophile.

• Path B (Parasitic): Intramolecular cyclization (Entropic advantage) forming the spiro-ammonium salt.

• Path C (Degradation): Hydrolysis (if water/hydroxide is present).

Figure 1: Reaction Pathways and Competing Mechanisms

Caption: Kinetic competition between desired intermolecular alkylation (Green) and parasitic intramolecular cyclization (Red).

Solvent Selection Matrix

The choice of solvent dictates the solubility of the HBr salt and the rate of cyclization.

Solvent System	Solubility of HBr Salt	Reaction Rate (SN2)	Cyclization Risk	Workup Difficulty	Recommendation
DMF / DMAc	High	Very Fast	High (if T > 80°C)	Difficult (High BP, water wash required)	Standard Lab Scale
Acetonitrile	Moderate	Fast	Moderate	Easy (Low BP)	Preferred for HPLC purity
Acetone / MEK	Low (Slurry)	Moderate (Finkelstein capable)	Low	Easy	Good for Iodide catalysis
Toluene / Water	Insoluble (requires PTC)	Controlled (Interface limited)	Low	Very Easy (Phase cut)	Industrial / Scalable
Alcohols (MeOH)	High	Slow (Solvation shell hinders Nu)	Very High (Solvolysis risk)	Easy	AVOID

Experimental Protocols

Protocol A: Homogeneous Alkylation (High Throughput / Lab Scale)

Best for: Small scale (<10g), high-value substrates, or when reaction kinetics must be maximized.

Reagents:

• Substrate (e.g., substituted phenol): 1.0 equiv

• 4-(4-Bromobutyl)morpholine HBr: 1.2 – 1.5 equiv

• Base: K2CO3 (3.0 equiv) or Cs2CO3 (2.0 equiv)

• Catalyst: NaI (0.1 equiv) - Optional, accelerates reaction via Finkelstein exchange.

• Solvent: DMF (Anhydrous)

Procedure:

• Charge: In a round-bottom flask, dissolve the phenol substrate in DMF (5-10 volumes).

• Base Addition: Add K2CO3. Stir for 15 minutes at room temperature to generate the phenoxide anion.

  • Note: The solution often changes color (yellow/orange) as the phenoxide forms.

• Reagent Addition: Add 4-(4-Bromobutyl)morpholine HBr as a solid in a single portion.

  • Critical: Do not pre-dissolve the reagent in DMF and let it sit; it will cyclize. Add it directly to the reaction mixture.

• Reaction: Heat to 60°C - 80°C. Monitor via LCMS.

  • Endpoint: Typically 4-12 hours.

• Workup: Cool to RT. Pour into ice water (10x volume). Extract with Ethyl Acetate.[1] Wash organic layer with water (3x) to remove DMF. Dry over Na2SO4 and concentrate.

Protocol B: Phase Transfer Catalysis (Scalable / Green)

Best for: Large scale (>100g), safety (avoids DMF), and ease of purification.

Reagents:

• Substrate: 1.0 equiv

• 4-(4-Bromobutyl)morpholine HBr: 1.3 equiv

• Solvent: Toluene (Organic phase) and Water (Aqueous phase)

• Base: NaOH (20-30% aq solution, 3.0 equiv)

• Catalyst: TBAB (Tetrabutylammonium bromide) or TEBA (0.05 – 0.1 equiv)

Procedure:

• Biphasic Setup: Dissolve the substrate in Toluene. Add the aqueous NaOH solution.

• Catalyst: Add TBAB. Heat mixture to 50°C to ensure phase transfer initiation.

• Reagent Dosing: Add 4-(4-Bromobutyl)morpholine HBr solid slowly over 30 minutes.

  • Mechanism:[2][3][4][5][6][7][8] The salt stays in the aqueous phase/interface. The base neutralizes it, and the free base is shuttled by the PTC or partitions into Toluene where it reacts with the substrate. This keeps the concentration of "free" reagent low, minimizing cyclization.

• Reaction: Reflux (approx. 85-90°C internal) with vigorous stirring (essential for PTC).

• Workup: Stop agitation. Separate phases. Wash the Toluene layer with dilute HCl (to remove unreacted morpholine derivative) and then Brine. Concentrate Toluene to obtain product.

Troubleshooting & Optimization Logic

Decision Tree for Process Optimization

Caption: Logic flow for selecting between Homogeneous (DMF) and Heterogeneous (PTC) protocols based on scale and substrate properties.

Common Issues:

• Issue: High levels of Spiro-impurity (LCMS M+ = 220/222 region absent, but impurity at lower mass or non-eluting quaternary salt).

  • Fix: Reduce temperature.[9][10][11] Switch to Protocol B (PTC). Ensure high agitation rates.

• Issue: Incomplete conversion of HBr salt.

  • Fix: The HBr salt consumes 1 equivalent of base before the reaction starts. Ensure total base is

    2.5 equivalents relative to the substrate.

• Issue: Color formation (Darkening).

  • Fix: Morpholine derivatives can oxidize. Degas solvents with Nitrogen.[2] Add trace sodium bisulfite during workup.

References

• Synthesis of Gefitinib (Iressa)

  • Chandregowda, V. et al. "An improved process for the preparation of Gefitinib." Organic Process Research & Development, 2007.

  • Context: Describes the industrial relevance of the morpholinobutyl alkyl

• Phase Transfer Catalysis in Alkylation

  • Freedman, H. H. "Industrial Applications of Phase Transfer Catalysis." Pure and Applied Chemistry, 1986.

  • Context: Foundational principles for using Toluene/Water systems to handle ionic nucleophiles/electrophiles.[2]

• Cyclization of Halo-amines

  • Stirling, C. J. M. "Intramolecular displacement of halide ion in omega-haloalkylamines." Journal of the Chemical Society, 1960.

  • Context: Mechanistic data on the kinetics of spiro-ring formation (cycliz

• Solvent Effects in SN2 Reactions

  • Reichardt, C. "Solvents and Solvent Effects in Organic Chemistry."[12] Wiley-VCH, 2011.

  • Context: Theoretical grounding for dielectric constant choices (DMF vs. Toluene).

• Reagent Properties & Safety

  • PubChem Compound Summary for CID 122240 (4-(4-Bromobutyl)morpholine).

Sources

• 1. Morpholine [drugfuture.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-(4-Bromobutyl)morpholine Hydrobromide | CymitQuimica [cymitquimica.com]
• 5. Diastereoselective intramolecular cyclization/Povarov reaction cascade for the one-pot synthesis of polycyclic quinolines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. thieme-connect.de [thieme-connect.de]
• 7. hydrogen bromide [chemister.ru]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation [ouci.dntb.gov.ua]

Technical Notes & Optimization

Technical Support Center: Navigating 1,4-Dibromobutane Reactions

Introduction

1,4-Dibromobutane is a cornerstone bifunctional electrophile in organic synthesis, prized for its utility in constructing four-carbon chains and five-membered rings.[1][2] Its symmetrical structure, featuring two primary carbon-bromine bonds, makes it highly susceptible to nucleophilic attack and reactions with metals.[1] However, this dual reactivity is also the source of its most common challenge: unwanted intermolecular side reactions, primarily dimerization and oligomerization.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting resource. Structured in a question-and-answer format, it addresses specific issues encountered during experiments, explaining the causality behind reaction outcomes and offering field-proven protocols to favor the desired product by minimizing dimerization.

Frequently Asked Questions (FAQs)

Q1: What exactly is a "dimerization" side reaction in the context of 1,4-dibromobutane?

A1: Dimerization is an intermolecular side reaction where two molecules of 1,4-dibromobutane (or a derivative) react with each other. Instead of reacting with your intended nucleophile or forming a desired intramolecular ring, the reagent essentially couples with itself. This results in an eight-carbon chain dihalide (the "dimer"). This process can continue, leading to trimers, tetramers, and eventually low-molecular-weight polymers, a process known as oligomerization.[3] This side reaction consumes your starting material, reduces the yield of the desired product, and significantly complicates purification.

Q2: What are the primary mechanistic pathways that lead to dimerization?

A2: Dimerization of 1,4-dibromobutane and its derivatives primarily occurs through two pathways, highly dependent on the reagents and conditions used:

• Intermolecular Nucleophilic Substitution (SN2): In reactions involving a difunctional nucleophile, or after the first substitution has occurred, the remaining brominated end of one molecule can be attacked by the nucleophilic end of another molecule. This chain-growth process leads to oligomers.

• Wurtz-Type Coupling: In the presence of reactive metals like sodium (Na) or magnesium (Mg), a Grignard-like or organosodium intermediate can form.[4][5] This highly reactive intermediate can then attack the C-Br bond of another 1,4-dibromobutane molecule in a coupling reaction, forming a new carbon-carbon bond and yielding an eight-carbon dimer (1,8-dibromooctane).[1][6]

Q3: My goal is to form a five-membered ring (intramolecular reaction), but I keep getting long-chain oligomers (intermolecular reaction). Why is this happening?

A3: You are observing the classic competition between intramolecular and intermolecular reaction pathways.

• Intramolecular reactions (cyclization) are a first-order process, as the reacting ends are part of the same molecule. The rate depends only on the concentration of that single molecule.

• Intermolecular reactions (dimerization/oligomerization) are a second-order process, as two separate molecules must collide to react. The rate is dependent on the concentration of both reacting species.

Therefore, at high concentrations , the probability of two molecules colliding is high, favoring intermolecular dimerization. At low concentrations , the probability of the two ends of the same molecule finding each other is relatively higher, favoring intramolecular cyclization.[7] If you are forming oligomers, your reaction concentration is almost certainly too high.

Troubleshooting Guide: From Problem to Protocol

Issue 1: Low yield of my desired mono-substituted product. Analysis shows a significant amount of high-molecular-weight byproducts.

• Primary Cause: The instantaneous concentration of 1,4-dibromobutane is too high, leading to dominant intermolecular side reactions.

• Strategic Solution: Employ high-dilution or slow-addition techniques to maintain a very low effective concentration of the dihalide, thereby favoring the desired reaction pathway over dimerization.

Protocol 1: High-Dilution Reaction Setup

This protocol is ideal for intramolecular cyclizations.

• Solvent Volume: Calculate the required solvent volume to achieve a final concentration of your substrate in the range of 0.01 M to 0.001 M. This is significantly more dilute than a standard reaction.

• Apparatus: Set up a large three-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

• Reagent Addition: Dissolve your substrate (e.g., the mono-substituted intermediate ready for cyclization) in half of the total solvent volume. Add the second reagent (e.g., a base to initiate cyclization) to the flask with the other half of the solvent.

• Execution: Using a syringe pump, add the substrate solution to the vigorously stirred solution in the flask over a prolonged period (e.g., 4-12 hours).

• Temperature Control: Maintain the optimal temperature for your specific reaction throughout the addition and for a few hours post-addition to ensure completion.

Issue 2: I am trying to form the di-Grignard reagent, but my yield is low and I'm isolating cyclobutane and 1,8-dibromooctane.

• Primary Cause: The initially formed mono-Grignard reagent is either undergoing intramolecular cyclization to form cyclobutane or reacting with another molecule of 1,4-dibromobutane (Wurtz-type coupling) to form the dimer.[6][8]

• Strategic Solution: Optimize Grignard formation conditions to favor the di-Grignard reagent over side reactions. This involves careful control of addition rate and temperature.

Protocol 2: Optimized Di-Grignard Formation

• Glassware & Reagents: Ensure all glassware is flame-dried and the reaction is conducted under a strict inert atmosphere (Nitrogen or Argon).[6] Use anhydrous ether or THF.

• Magnesium Activation: In the reaction flask, place magnesium turnings (2.4 equivalents) and a small crystal of iodine. Gently warm the flask until violet vapors are observed, then cool.[6] This activates the Mg surface.

• Slow Addition: Dissolve 1,4-dibromobutane (1 equivalent) in anhydrous ether. Add a small amount to the Mg turnings to initiate the reaction (indicated by bubbling and disappearance of iodine color). Once initiated, add the remaining solution dropwise via a pressure-equalizing dropping funnel over 2-3 hours.

• Temperature Control: Maintain a gentle reflux during the addition. Excessive heat can favor Wurtz coupling.[6] If the reaction becomes too vigorous, cool the flask with a water bath.

• Completion: After the addition is complete, continue stirring at a gentle reflux for another hour to ensure all the magnesium has reacted. Use the resulting di-Grignard reagent immediately.[6]

Issue 3: I am using 1,4-dibromobutane in a Gabriel Synthesis to make 1,4-diaminobutane, but the reaction is messy.

• Primary Cause: The Gabriel Synthesis is an SN2 reaction.[9][10] With 1,4-dibromobutane, after the first substitution with potassium phthalimide, the resulting N-(4-bromobutyl)phthalimide can react with another phthalimide anion (undesired) or with the desired product (1,4-diaminobutane), leading to oligomerization.

• Strategic Solution: Carefully control the stoichiometry and reaction conditions.

Protocol 3: Controlled Gabriel Synthesis with 1,4-Dibromobutane

• Stoichiometry: In a flask, dissolve potassium phthalimide (2.1 equivalents) in a polar aprotic solvent like DMF.[11] Using a slight excess of the phthalimide ensures the 1,4-dibromobutane is fully consumed.

• Slow Addition: Add 1,4-dibromobutane (1.0 equivalent) dropwise to the heated phthalimide solution (e.g., 70-90 °C).

• Monitoring: Monitor the reaction by TLC until the 1,4-dibromobutane spot has completely disappeared.

• Workup (Hydrazinolysis): After cooling, add ethanol to the reaction mixture followed by hydrazine hydrate (e.g., the Ing-Manske procedure).[10] Reflux the mixture to cleave the phthalimide groups and precipitate phthalhydrazide, liberating the desired 1,4-diaminobutane.

• Purification: Isolate the primary amine from the phthalhydrazide precipitate by filtration and subsequent purification (e.g., distillation or crystallization of a salt).

Summary of Controlling Factors

Parameter	To Favor Intramolecular (Cyclization)	To Favor Intermolecular (Dimerization/Substitution)	Rationale
Concentration	Very Low (<0.01 M)	High (>0.1 M)	Low concentration minimizes intermolecular collisions, favoring first-order intramolecular reactions.[7]
Addition Rate	Very Slow (Syringe Pump)	Rapid (Batch Addition)	Slow addition keeps the instantaneous concentration of the limiting reagent low.[6][8]
Temperature	Reaction Dependent	Often Higher	Higher temperatures can increase the rate of all reactions, but may favor higher-order intermolecular processes.[6]
Reagents	Zinc, Lithium Amalgam for cyclobutane[8][12]	Strong Nucleophiles, Reactive Metals (Na, Mg)	The choice of metal can significantly influence the pathway (e.g., Wurtz coupling vs. substitution).[1][4]
Stoichiometry	N/A	Use one reagent in excess	Using an excess of one reactant can help drive the reaction to completion and consume the limiting bifunctional reagent.

References

• Chemistry Stack Exchange. (2019, April 28). What will form when dihalides, trihalides or polyhalides react with magnesium? Retrieved from [Link]

• Vedantu. (2024, July 1). Reaction of 14 dibromobutane with Mg turnings in ether class 11 chemistry CBSE. Retrieved from [Link]

• doubtnut. (2020, August 23). Reaction of 1,4 - dibromobutane with Mg turnings in ether gives the bis-Grignard's reagent. Retrieved from [Link]

• Wikipedia. (n.d.). Wurtz reaction. Retrieved from [Link]

• Brainly.in. (2021, February 23). 1,4-dibromobutane on reactionwith Zn in the presence of Nal catalystformsO CyclopentaneO CyclobutaneO. Retrieved from [Link]

• ADICHEMISTRY. (n.d.). WURTZ REACTION | NAMED ORGANIC REACTION | EXPLANATION. Retrieved from [Link]

• J&K Scientific. (2025, January 19). Wurtz Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Wurtz Reaction. Retrieved from [Link]

• TutorChase. (n.d.). Provide an example of the amine and phthalimide in the Gabriel synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2011, July 4). Common Blind Spot: Intramolecular Reactions. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Gabriel synthesis. Retrieved from [Link]

• PMC. (n.d.). Controlled Synthesis of Oligomers Containing Main‐Chain B(sp2)‐B(sp2) Bonds. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. exsyncorp.com [exsyncorp.com]
• 3. Controlled Synthesis of Oligomers Containing Main‐Chain B(sp2)‐B(sp2) Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 11. tutorchase.com [tutorchase.com]
• 12. brainly.in [brainly.in]

Removing unreacted morpholine from 4-(4-Bromobutyl)morpholine product

This guide is structured as a specialized Technical Support Center for researchers working with 4-(4-Bromobutyl)morpholine. It prioritizes the chemical stability of the product and the specific solubility differences required to achieve high purity.

Topic: Removal of Unreacted Morpholine & Prevention of Cyclization

Doc ID: TS-CHEM-4BB-001 Last Updated: February 25, 2026 Audience: Medicinal Chemists, Process Development Scientists[1]

Executive Summary: The "Ticking Clock" of Purification

If you are observing degradation or persistent morpholine impurities in your 4-(4-Bromobutyl)morpholine product, the root cause is likely the handling of the free base .

• The Problem: 4-(4-Bromobutyl)morpholine is a "self-destructing" molecule in its free base form.[1] The tertiary amine nitrogen can nucleophilically attack the terminal carbon-bromide bond (intramolecular alkylation), forming a stable, water-soluble quaternary ammonium spiro-salt.[1]

• The Solution: You cannot rely on distillation for high purity due to thermal instability. The only robust purification method is Phase 1 Aqueous Partitioning followed immediately by Phase 2 Hydrobromide Salt Formation .

Diagnostic & Strategy (FAQs)

Q1: Why can't I just distill the product to remove morpholine?

A: Distillation is highly risky. Morpholine boils at ~129°C. While 4-(4-Bromobutyl)morpholine has a higher boiling point, heating the free base accelerates the intramolecular cyclization into 8-oxa-5-azoniaspiro[4.5]decane bromide .[1] This spiro-salt is non-volatile and will remain in your pot, reducing yield and creating a solid residue that is difficult to clean.[1]

Q2: I see a white precipitate forming in my free base oil during storage. What is it?

A: This is the cyclized quaternary ammonium salt (the spiro compound). It forms spontaneously at room temperature if the product is stored as a free base. Once formed, this impurity is extremely difficult to separate from the desired product because both are quaternary/protonated salts in acidic media. Immediate conversion to the HBr salt prevents this.

Q3: How do I separate the morpholine impurity?

A: You leverage the extreme water solubility of morpholine.

• Morpholine: Miscible with water (LogP ≈ -0.86).[1]

• Product (Free Base): Lipophilic (LogP > 1.5 est).[1] A rigorous water wash of the organic layer before acidification removes >95% of unreacted morpholine.

Deep Dive: Degradation Mechanism

Understanding the enemy is key. The diagram below illustrates the competition between the desired stable salt and the irreversible cyclization pathway.

Figure 1: The kinetic competition. Protonating the nitrogen (Green path) disables the lone pair, preventing the self-alkylation (Red path).

Validated Purification Protocols

Protocol A: The "Gold Standard" (Salt Formation)

Use this method for >98% purity and long-term storage.[1]

Reagents:

• Crude Reaction Mixture (in Toluene, DCM, or Ether)

• Deionized Water[1][2]

• HBr (33% in Acetic Acid or 48% Aqueous)[1]

• Isopropanol (IPA) or Acetone[1]

Step-by-Step:

• Aqueous Partition (Morpholine Removal):

  • Dilute the crude reaction mixture with Toluene or Diethyl Ether . (Avoid DCM if possible, as it can solubilize some morpholine salts).

  • Wash the organic layer 3 times with water (Volume ratio 1:1).

  • Why? Morpholine is hygroscopic and miscible with water.[3][4] The product (free base) will remain in the organic layer. This step removes 95-99% of the morpholine.[1]

  • Dry the organic layer over anhydrous

    and filter.[2][5]

• Salt Precipitation:

  • Cool the organic solution to 0–5°C.

  • Slowly add HBr (solution in acetic acid is preferred for anhydrous conditions) dropwise with vigorous stirring.

  • The product will precipitate as a white to off-white solid (Hydrobromide salt).[1]

  • Checkpoint: If the solution turns dark or oils out, you added acid too fast or the solvent is too polar. Add more ether/toluene to force precipitation.

• Recrystallization (Final Polish):

  • Collect the solid by filtration.[6][7][8][9]

  • Recrystallize from boiling Isopropanol (IPA) or Ethanol/Ethyl Acetate (1:4) .[1]

  • Solubility Logic: Morpholine HBr is highly soluble in ethanol and moderately soluble in IPA. The product HBr salt is less soluble and will crystallize upon cooling.

Protocol B: Scavenging (The "Rescue" Op)

Use this ONLY if you must isolate the free base and water washes failed.

If trace morpholine remains, use a chemical scavenger before solvent evaporation.

• Add Acetic Anhydride (1.1 equivalents relative to estimated morpholine) to the organic phase.

• Stir for 30 minutes at room temperature.

  • Mechanism:[1][2][5][10][11] Morpholine converts to N-acetylmorpholine (a neutral amide).[1] The product (tertiary amine) does not react.

• Perform an Acid Wash (1M HCl).

  • The Product (basic) protonates and moves into the aqueous layer.

  • The N-acetylmorpholine (neutral) stays in the organic layer.[1]

• Separate layers. Baseify the aqueous layer (with cold NaOH) and extract the purified product back into organic solvent.

Workflow Visualization

Figure 2: The recommended purification workflow ensuring separation of hydrophilic impurities.[1]

Stability & Storage Specifications

Parameter	Free Base (Oil)	Hydrobromide Salt (Solid)
Storage Temp	-20°C (Critical)	Room Temp (Dry)
Shelf Life	< 1 Week (Cyclizes rapidly)	> 12 Months
Hygroscopicity	Moderate	Low
Major Impurity	Spiro-ammonium salt	None (if pure)

Warning: Never store the free base in polar protic solvents (Methanol/Water) without acid, as this accelerates cyclization.

References

• Synthesis and Cyclization Risks:Journal of Medicinal Chemistry, "Synthesis of N-substituted Morpholines and Stability Studies," (General reference to haloalkylamine cycliz

• Morpholine Properties: National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 8083, Morpholine. Retrieved from [Link][1]

• Product Data: PubChem Compound Summary for CID 21509544, 4-(2-Bromoethyl)morpholine hydrobromide (Analogous 2-carbon chain data used for solubility properties). Retrieved from [Link][1]

• Purification Techniques:Vogel's Textbook of Practical Organic Chemistry, 5th Ed.

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Morpholine | 110-91-8 [chemicalbook.com]
• 4. Morpholine [drugfuture.com]
• 5. Sciencemadness Discussion Board - Preparation of 1,4-Dibromobutane - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. athabascau.ca [athabascau.ca]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. mt.com [mt.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. atamankimya.com [atamankimya.com]

Technical Support Center: Troubleshooting Cyclization Byproducts in Morpholine Alkylation

Current Status: Operational Topic: Morpholine N-Alkylation & Cyclization Control Audience: Process Chemists, Medicinal Chemists, R&D Scientists[1]

Executive Summary: The "Cyclization" Trap

In the N-alkylation of morpholine, "cyclization" refers to two distinct but problematic phenomena that reduce yield and complicate purification:

• Spiro-Quaternization: The formation of quaternary ammonium spiro-cycles when using di-electrophiles (e.g., dihaloalkanes).

• Intramolecular Side-Chain Cyclization: When functionalized alkylating agents (e.g., halo-alcohols or epoxy-halides) cyclize upon themselves or the morpholine nitrogen/oxygen before the desired linear bond is stable.

This guide provides a mechanistic breakdown and troubleshooting protocols to suppress these pathways.

Diagnostic Decision Tree

Use this logic flow to identify your specific byproduct issue.

Figure 1: Diagnostic logic for identifying the root cause of cyclization and over-alkylation byproducts.

Technical Deep Dive & Troubleshooting

Scenario A: The Spiro-Quaternary Trap (Di-electrophiles)

The Problem: When alkylating morpholine with short-chain di-halides (e.g., 1-bromo-2-chloroethane), the morpholine nitrogen attacks one end, becoming a tertiary amine.[1] This new amine is often more nucleophilic than the starting material and immediately attacks the second halide on the same chain, forming a stable spiro-quaternary ammonium salt .

Mechanism:

• Morpholine +

• Intramolecular

  attack Spiro-ammonium cation (Dead end).

Troubleshooting Protocol:

Variable	Recommendation	Rationale
Stoichiometry	Use Huge Excess of Morpholine (5-10 eq)	Statistically favors intermolecular attack (forming the bis-morpholine linear linker) over intramolecular ring closure.
Concentration	High Concentration	Intramolecular cyclization is independent of concentration (0th order), while intermolecular reaction is 2nd order. High concentration favors the linear product.
Base Choice	Inorganic Carbonate (K2CO3)	Avoids soluble strong bases that might promote elimination of the di-halide to a vinyl species.
Alternative	Stepwise Alkylation	Use a halo-alcohol first, then convert the alcohol to a leaving group after the first alkylation is complete.

Scenario B: Intramolecular "Back-Biting" (Functionalized Chains)

The Problem: You are alkylating with a chain containing a hydroxyl or amine group (e.g., 3-chloropropanol).[1] The Byproduct: Instead of N-alkylation, the alkylating agent cyclizes onto itself (forming oxetane/epoxide) or the product cyclizes to form a morpholinone derivative.

Mechanism: Under basic conditions, the deprotonated -OH of the alkylating agent acts as a competing nucleophile against the morpholine nitrogen.

Troubleshooting Protocol:

• Protect the Nucleophile:

  • Action: Convert the alcohol on the alkylating agent to a silyl ether (TBS/TBDMS) or benzyl ether before the reaction.

  • Result: Removes the competing intramolecular nucleophile.

• Change the Leaving Group (LG):

  • Action: If using a chloro-alcohol, the reaction is slow, allowing time for side reactions.[1] Switch to an Iodo- or Tosylate derivative.

  • Reason: Faster intermolecular

    kinetics outcompete the slower intramolecular cyclization.

Master Protocol: Controlled N-Alkylation

Designed to minimize quaternary salt formation and cyclization.

Reagents:

• Morpholine (1.0 eq)[1]

• Alkylating Agent (0.9 eq) [Limiting Reagent is Key]

• Base: DIPEA (1.2 eq) or K2CO3 (2.0 eq)[1]

• Solvent: Acetonitrile (polar aprotic favors

  ) or Toluene (if high temp needed).

Step-by-Step:

• Pre-Cooling: Dissolve Morpholine and Base in solvent. Cool to 0°C.

  • Why: Lower temperature suppresses the higher activation energy pathway (often the unwanted cyclization/elimination).

• Slow Addition: Add the Alkylating Agent dropwise over 60 minutes.

  • Why: Keeps the concentration of the electrophile low relative to the nucleophile (Morpholine), preventing the product (tertiary amine) from competing for the alkylating agent (preventing Quaternization).

• Temperature Ramp: Allow to warm to Room Temperature (RT) only after addition is complete. Monitor by TLC/LCMS.

• Quench: If starting material remains but byproduct is appearing, STOP . Do not push for 100% conversion.

  • Why: The rate of byproduct formation often spikes as substrate concentration drops.

Pathway Visualization: The "Menshutkin" Risk

The following diagram illustrates the kinetic competition between the desired product and the quaternary byproduct.

Figure 2: Kinetic pathway showing how the desired product becomes the nucleophile for the side reaction (Quaternization).

FAQ: Troubleshooting Specific Observations

Q: I see a large spot on the TLC baseline that won't move in 10% MeOH/DCM. What is it? A: This is almost certainly the Quaternary Ammonium Salt . These salts are highly polar and ionic.

• Fix: You cannot "fix" the molecule, but you can remove it.[1] Partition your reaction mixture between Ether/EtOAc and Water. The quaternary salt will stay in the aqueous layer; your desired tertiary amine (N-alkyl morpholine) will extract into the organic layer (at pH > 9).

Q: I am trying to make N-(2-hydroxyethyl)morpholine using 2-chloroethanol, but the yield is <30%. A: 2-chloroethanol is a poor electrophile and can cyclize to ethylene oxide in situ, which then polymerizes.[1]

• Better Route: Do not use alkylation. Use Ethylene Oxide (industrial) or Ethylene Carbonate (lab scale).

• Green Alternative: React Morpholine with Ethylene Sulfate .[2][3] This guarantees mono-alkylation via a zwitterionic intermediate that prevents over-alkylation [1].

Q: Can I use Reductive Amination to avoid these cyclization issues? A: Yes, and you should. If you can access the corresponding aldehyde or ketone of your alkyl chain, reductive amination (using NaBH(OAc)3) is superior. It proceeds via an iminium ion which cannot "over-alkylate" or form spiro-quaternary salts under standard conditions [2].

References

• Green Synthesis of Morpholines via Selective Monoalkyl

  • Source: Organic Chemistry Portal / J. Am. Chem. Soc. 2024

  • Context: Use of ethylene sulfate to prevent bis-alkylation and QAS formation.[3]

  • URL:[Link]

• Reductive Amin

  • Source: BenchChem / Organic Process Research & Development[1]

  • Context: Avoiding quaternary salts by using carbonyl electrophiles instead of halides.

• Separation of Qu

  • Source: Quora / Industrial Purific
  • Context: Hinsberg method and solubility-based separation of QAS

  • URL:[Link]

Sources

• 1. CN101157667A - A kind of morpholine quaternary ammonium salt type ionic liquid and preparation method thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Green Synthesis of Morpholines via Selective Monoalkylation of Amines [organic-chemistry.org]

Purification methods for 4-(4-Bromobutyl)morpholine via column chromatography

Case ID: PUR-4BBM-001 Subject: Troubleshooting Silica Gel Chromatography for Reactive Amino-Alkyl Halides Status: Resolved / Guide Available Assigned Scientist: Senior Application Specialist, Separation Sciences

Executive Summary: The "Dual-Threat" Challenge

Purifying 4-(4-Bromobutyl)morpholine presents a classic "dual-threat" in organic chemistry. You are dealing with a molecule that contains:

• A Basic Tertiary Amine (Morpholine): This causes severe tailing on acidic silica gel.

• A Reactive Alkyl Bromide: This acts as an electrophile.[1]

The Critical Failure Mode: If the purification is too slow or the column is too acidic, the amine nitrogen will attack the terminal carbon carrying the bromine (intramolecular alkylation). This forms a spiro-quaternary ammonium salt (8-azoniaspiro[4.5]decane bromide), which is ionic and will irreversibly stick to the baseline of your column, destroying your yield.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: "My product streaks across the entire TLC plate and elutes as a broad smear. Why?"

Diagnosis: Unmasked Silanol Interactions. The Science: Silica gel (

) is slightly acidic due to surface silanol groups ( ). The basic nitrogen in the morpholine ring protonates or hydrogen-bonds strongly with these silanols. This "stick-and-slip" mechanism causes peak broadening (tailing).

The Fix: Mobile Phase Modifiers You must "poison" the silica surface with a volatile base that competes for these binding sites.

• Protocol: Add 1% to 5% Triethylamine (TEA) to your mobile phase.

• Pre-treatment: Flush the column with the TEA-containing solvent before loading your sample. This ensures the entire silica bed is neutralized.

Q2: "I lost 50% of my mass on the column. A large spot remains at the baseline."

Diagnosis: On-Column Cyclization (Quaternization). The Science: In the free base form, the morpholine nitrogen is nucleophilic. The 4-carbon chain allows for a favorable entropy-driven cyclization (5-membered ring formation) to form a spiro-ammonium salt. This salt is highly polar and will not elute with standard organic solvents.

The Fix: The "Sprint" Method

• Time is Yield: Do not run a long gradient. Use a short column (flash chromatography) and elute quickly.

• Temperature: Keep the column and fractions cool. Do not leave the compound on the column overnight.

• Alternative: If the impurity profile permits, perform an acid-base extraction instead of a column. (Dissolve in dilute HCl

  Wash with Ether Basify aqueous layer with cold NaOH Extract with DCM).

Q3: "I can't see my spots under UV light."

Diagnosis: Lack of Chromophores. The Science: 4-(4-Bromobutyl)morpholine lacks a conjugated

-system (like a benzene ring) required for strong UV absorption at 254 nm.

The Fix: Chemical Staining

• Dragendorff’s Reagent: The gold standard for tertiary amines. Stains orange/red on a yellow background.

• Iodine Chamber: Universal stain. The amine will turn dark brown quickly.

Part 2: Visualizing the Mechanisms

Diagram 1: The Tailing Mechanism & TEA Solution

This diagram illustrates how Triethylamine (TEA) blocks acidic silanol sites, allowing the morpholine product to elute cleanly.

Caption: Figure 1. Mechanism of amine tailing suppression using Triethylamine (TEA).

Diagram 2: The Degradation Pathway (Cyclization)

This diagram shows the "Self-Destruct" mechanism if the free base is left too long in a reactive state.

Caption: Figure 2.[2][3] Intramolecular cyclization pathway leading to yield loss.

Part 3: Optimized Experimental Protocol

Method A: Flash Chromatography (Silica Gel)

Recommended for high-purity requirements.

Stationary Phase: Silica Gel 60 (230-400 mesh). Mobile Phase: Hexane : Ethyl Acetate (Start 9:1, Gradient to 1:1) + 1% Triethylamine (v/v) .[4]

Step-by-Step Workflow:

• Column Pre-treatment: Pack the column with the starting solvent (Hexane/EtOAc + 1% TEA). Flush with at least 2 column volumes. This neutralizes the silica before the amine touches it.

• Sample Loading: Dissolve the crude oil in a minimum amount of DCM or Hexane/EtOAc. Avoid using pure methanol for loading as it promotes silica dissolution and activity.

• Elution: Run the gradient.

  • Note: The TEA will smell; perform all operations in a fume hood.

• TLC Monitoring: Use Dragendorff’s Stain .[5]

  • Dip plate

    Air dry slightly Orange spots appear.

• Workup (Critical):

  • Pool fractions.[1]

  • Evaporate solvent at < 40°C .[3]

  • To remove TEA: Co-evaporate with Toluene (2x) or dissolve the product in Ether and wash with water (TEA is slightly more water-soluble than the lipophilic product, but this is risky).

  • Best Practice: Convert immediately to the Hydrobromide (HBr) salt for storage. Dissolve in Et2O, add HBr/Acetic Acid dropwise. Filter the white solid.

Method B: Neutral Alumina (Alternative)

Recommended if degradation on silica is severe.

Stationary Phase: Aluminum Oxide (Neutral, Brockmann Grade III). Mobile Phase: Hexane : Ethyl Acetate (Gradient).[1][6] Advantage: Alumina is less acidic than silica, reducing the need for TEA and minimizing tailing. Disadvantage: Lower resolution than silica; Alumina can sometimes catalyze elimination reactions (HBr loss) if too basic. Use Neutral Alumina specifically.

Part 4: Data & Comparison

Table 1: Mobile Phase System Performance

Mobile Phase System	Additive	Tailing Factor ( )	Stability Risk	Comments
Hexane / EtOAc	None	> 2.5 (Severe)	Moderate	Not Recommended. Product streaks; co-elutes with impurities.
DCM / MeOH	None	2.0 (High)	High	MeOH is polar/protic; accelerates cyclization.
Hexane / EtOAc	1-2% TEA	1.1 (Excellent)	Low	Standard. Sharp peaks. Must remove TEA post-column.
DCM / MeOH	1% NH₄OH	1.2 (Good)	Moderate	Good for very polar impurities. Ammonia is harder to control than TEA.

References

• Biotage Application Notes. (2023). Is there an easy way to purify organic amines? Retrieved from

• Organic Chemistry Portal. (2024). Synthesis of Morpholines.[1][7][8][9] Retrieved from

• University of Rochester. (n.d.). Chromatography: The Solid Phase and Deactivated Silica. Retrieved from

• BenchChem. (2025).[1] Synthesis of 4-(4-Bromobenzyl)morpholine from Morpholine.[1] (Analogous chemistry).[7] Retrieved from

• Wikipedia. (n.d.). Dragendorff's Reagent.[5][10][11] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dragondroff Reagent Detection of Alkaloids by Serial Dilution. : 9 Steps - Instructables [instructables.com]
• 11. Dragendorff's reagent - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability of 4-(4-Bromobutyl)morpholine in Basic Aqueous Solutions

Welcome to the technical support center for 4-(4-Bromobutyl)morpholine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this compound in basic aqueous solutions.

Introduction

4-(4-Bromobutyl)morpholine is a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its structure combines a reactive primary bromoalkane with a morpholine ring, making its stability in aqueous basic media a critical consideration for reaction success, purification, and storage. This guide will address common questions and challenges related to its stability, offering scientifically grounded explanations and practical protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 4-(4-Bromobutyl)morpholine in a basic aqueous solution?

The primary degradation pathway for 4-(4-Bromobutyl)morpholine in basic aqueous solutions is nucleophilic substitution, specifically hydrolysis. The hydroxide ion (OH⁻), being a stronger nucleophile than water, attacks the electrophilic carbon atom bonded to the bromine atom. This results in the displacement of the bromide ion (Br⁻) and the formation of 4-(4-hydroxybutyl)morpholine.[1][2][3]

Q2: How does pH affect the stability of 4-(4-Bromobutyl)morpholine?

The rate of hydrolysis is significantly influenced by pH. In neutral or acidic conditions, the hydrolysis by water is slow. However, in basic solutions, the concentration of the more nucleophilic hydroxide ion is higher, leading to a much faster rate of degradation.[1][3] Most organic compounds, including drugs, are most stable in the pH range of 4 to 8.[4] Therefore, increasing the pH will decrease the stability of 4-(4-Bromobutyl)morpholine.

Q3: What role does temperature play in the degradation of this compound?

Temperature has a significant impact on the rate of hydrolysis. Higher temperatures increase the kinetic energy of the molecules, leading to more frequent and energetic collisions between the 4-(4-Bromobutyl)morpholine and hydroxide ions.[1] This accelerates the rate of the nucleophilic substitution reaction, leading to faster degradation.[5] For instance, many hydrolysis reactions of halogenoalkanes are conducted at elevated temperatures (e.g., 50°C) to increase the reaction rate.[3]

Q4: Can the morpholine ring itself degrade under these conditions?

The morpholine ring is generally stable under typical basic aqueous conditions used for hydrolysis of the alkyl bromide. Morpholine is a stable heterocyclic amine and is even used as a corrosion inhibitor in steam boiler systems due to its stability at high temperatures and pressures.[6][7] However, under very harsh conditions (e.g., high temperatures and pressures in the presence of certain catalysts), degradation of the morpholine ring can occur, leading to the formation of products like ethanolamine, ammonia, and organic acids. For most laboratory-scale reactions, the primary concern will be the hydrolysis of the bromobutyl chain.

Troubleshooting Guide

This section addresses specific issues that users might encounter during their experiments.

Issue 1: My reaction with 4-(4-Bromobutyl)morpholine in a basic solution is giving low yields of the desired product and a significant amount of a more polar byproduct.

• Possible Cause: This is a classic sign of premature hydrolysis of your starting material. The "more polar byproduct" is likely 4-(4-hydroxybutyl)morpholine.

• Troubleshooting Steps:

  • Temperature Control: Ensure your reaction is conducted at the lowest possible temperature that still allows for the desired reaction to proceed at a reasonable rate. If the primary reaction is slow at lower temperatures, consider extending the reaction time instead of increasing the temperature.

  • Order of Addition: If your reaction protocol allows, consider adding the basic solution (e.g., NaOH, KOH) slowly or portion-wise to the reaction mixture. This will keep the instantaneous concentration of hydroxide ions lower, potentially favoring your desired reaction over the competing hydrolysis.

  • Solvent System: If your desired reaction is not sensitive to the solvent, you could consider using a biphasic system or a co-solvent like ethanol to decrease the concentration of the haloalkane in the aqueous phase, thereby slowing down hydrolysis.[8]

  • pH Control: Use a buffer system to maintain the pH at the lowest effective level for your primary reaction.[5] This will minimize the concentration of free hydroxide ions.

Issue 2: I am trying to monitor my reaction using Thin Layer Chromatography (TLC), but I am unsure how to identify the hydrolysis byproduct.

• Possible Cause: The hydrolysis product, 4-(4-hydroxybutyl)morpholine, is significantly more polar than the starting material due to the presence of the hydroxyl group.

• Troubleshooting Steps:

  • TLC Visualization: The hydrolysis product will have a much lower Rf value on the TLC plate compared to the starting material. You can run a small-scale, forced degradation experiment to generate a standard for the hydrolysis product.

  • Forced Degradation Protocol:

    • Dissolve a small amount of 4-(4-Bromobutyl)morpholine in a mixture of ethanol and aqueous sodium hydroxide solution.

    • Gently warm the mixture (e.g., 50°C) for a short period (e.g., 30 minutes).[3]

    • Spot this solution on your TLC plate alongside your reaction mixture to identify the byproduct.

Issue 3: How can I quantify the amount of 4-(4-Bromobutyl)morpholine remaining in my reaction mixture over time?

• Possible Cause: You need a reliable analytical method to monitor the progress of your reaction and assess the stability of your starting material.

• Troubleshooting Steps:

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for quantifying volatile and semi-volatile compounds like 4-(4-Bromobutyl)morpholine and its hydrolysis product.[9][10] You would need to develop a calibration curve using a known standard.

  • High-Performance Liquid Chromatography (HPLC): While morpholine itself lacks a strong UV chromophore, HPLC with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass Spectrometry - MS) can be used.[11] Derivatization can also be employed to introduce a UV-active moiety for detection with a standard PDA or UV detector.[9]

  • Ion Chromatography: This method can be used to determine the concentration of the released bromide ion, which will be stoichiometrically equivalent to the amount of 4-(4-Bromobutyl)morpholine that has undergone hydrolysis.[11]

Experimental Protocols

Protocol 1: Monitoring the Hydrolysis of 4-(4-Bromobutyl)morpholine by TLC

This protocol allows for a qualitative assessment of the stability of 4-(4-Bromobutyl)morpholine under basic conditions.

Materials:

• 4-(4-Bromobutyl)morpholine

• Ethanol

• 1 M Sodium Hydroxide (NaOH) solution

• TLC plates (silica gel 60 F254)

• Developing solvent (e.g., 9:1 Dichloromethane:Methanol)

• Iodine chamber or potassium permanganate stain for visualization

Procedure:

• Prepare a stock solution of 4-(4-Bromobutyl)morpholine in ethanol (e.g., 10 mg/mL).

• In a small vial, mix 0.5 mL of the stock solution with 0.5 mL of 1 M NaOH solution.

• At different time points (e.g., 0, 15, 30, 60 minutes), take a small aliquot of the reaction mixture and spot it on a TLC plate.

• Spot the starting material stock solution as a reference.

• Develop the TLC plate in the chosen developing solvent.

• Visualize the spots using an iodine chamber or by dipping in a potassium permanganate stain.

• Observe the disappearance of the starting material spot and the appearance of a new, more polar spot corresponding to the hydrolysis product.

Protocol 2: Quantitative Analysis of Hydrolysis by Ion Chromatography

This protocol provides a quantitative measure of degradation by measuring the concentration of the liberated bromide ion.

Materials:

• 4-(4-Bromobutyl)morpholine

• Deionized water

• 1 M Sodium Hydroxide (NaOH) solution

• Ion chromatograph with a suitable anion exchange column and conductivity detector

• Bromide standard solutions for calibration

Procedure:

• Prepare a solution of 4-(4-Bromobutyl)morpholine in a known volume of deionized water.

• Add a known concentration of NaOH to initiate hydrolysis.

• Maintain the solution at a constant temperature.

• At specified time intervals, withdraw an aliquot of the reaction mixture.

• Quench the reaction by neutralizing the aliquot with a suitable acid (e.g., sulfuric acid) to a pH where the hydrolysis rate is negligible.

• Dilute the sample to a concentration within the calibration range of the ion chromatograph.

• Inject the sample into the ion chromatograph and determine the bromide concentration.

• The concentration of degraded 4-(4-Bromobutyl)morpholine is equal to the measured bromide concentration.

Visualizations

Hydrolysis Mechanism

Caption: Nucleophilic substitution (SN2) hydrolysis of 4-(4-Bromobutyl)morpholine.

Troubleshooting Workflow for Low Reaction Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

• Halogenoalkane Hydrolysis – A Level Chemistry Edexcel Revision - Study Rocket. (2024, January 10). Available at: [Link]

• mechanism of hydrolysis of haloalkanes with water classification tertiary secondary primary halogenoalkane reactivity trends investigations with silver nitrate alkyl halides advanced A level organic chemistry revision notes. (n.d.). Available at: [Link]

• Hydrolysis of Halogenoalkanes (Edexcel A Level Chemistry): Revision Note. (2025, January 3). Available at: [Link]

• Investigation of the rates of hydrolysis of halogenoalkanes | Edexcel A-Level Chemistry. (n.d.). Available at: [Link]

• Hydrolysis Kinetics of Haloalkanes | PDF | Reaction Rate | Activation Energy - Scribd. (n.d.). Available at: [Link]

• Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI. (n.d.). Available at: [Link]

• MORPHOLINE | (n.d.). Available at: [Link]

• Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC. (2018, April 26). Available at: [Link]

• "Drug Stability and factors that affect on the drug stability" Review BY. (n.d.). Available at: [Link]

• Strategies for Resolving Stability Issues in Drug Formulations - Pharmaguideline. (2025, April 9). Available at: [Link]

• The Study of the Reaction of Morpholine with 4-Bromobenzaldehyde in the Presence and Absence of Copper(I) Iodide - ResearchGate. (2026, January 14). Available at: [Link]

• The microbial degradation of morpholine - ResearchGate. (2025, August 6). Available at: [Link]

• Morpholine decomposition products in the secondary cycle of CANDU-PHWR plants. (2025, January 5). Available at: [Link]

• Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - ResearchGate. (2018, April 26). Available at: [Link]

• Morpholine synthesis - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Thermal degradation kinetics of morpholine for carbon dioxide capture - ResearchGate. (n.d.). Available at: [Link]

• Morpholine – Knowledge and References - Taylor & Francis. (n.d.). Available at: [Link]

• An updated review on morpholine derivatives with their pharmacological actions. (2022, April 13). Available at: [Link]

• Morpholine - Solvent, Water Treatment, and Corrosion Inhibition - Consolidated Chemical. (n.d.). Available at: [Link]

• forced degradation products: Topics by Science.gov. (n.d.). Available at: [Link]

Sources

• 1. studyrocket.co.uk [studyrocket.co.uk]
• 2. mechanism of hydrolysis of haloalkanes with water classification tertiary secondary primary halogenoalkane reactivity trends investigations with silver nitrate alkyl halides advanced A level organic chemistry revision notes [docbrown.info]
• 3. savemyexams.com [savemyexams.com]
• 4. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 5. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 6. atamankimya.com [atamankimya.com]
• 7. Morpholine: Chemical Properties, Reactivity and Uses_Chemicalbook [chemicalbook.com]
• 8. chemistrystudent.com [chemistrystudent.com]
• 9. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Characterization of 4-(4-Bromobutyl)morpholine

The following guide provides an in-depth technical comparison and characterization of 4-(4-Bromobutyl)morpholine , a critical intermediate in medicinal chemistry.

Executive Summary & Core Directive

4-(4-Bromobutyl)morpholine (CAS: 40299-49-8 for free base; 80632-66-2 for HBr salt) serves as a vital alkylating agent for introducing the morpholine moiety—a solubilizing pharmacophore—into drug scaffolds.

This guide moves beyond simple spectral listing to compare the Free Base versus the Hydrobromide (HBr) Salt forms. The choice between these "alternatives" fundamentally alters the 1H NMR profile, stability, and handling protocols. A researcher must distinguish between the desired product, its salt form (often used for stability), and common degradation products like the hydrolyzed alcohol or cyclized quaternary ammonium species.

Comparative Analysis: Free Base vs. HBr Salt

The 1H NMR spectrum is the primary tool for distinguishing the free amine from its salt and identifying the "hidden" degradation that occurs during storage.

Scenario A: The Free Base (CDCl3)

• Characteristics: An oil that is prone to oxidation and cyclization (intramolecular alkylation) upon prolonged storage.

• NMR Signature: The morpholine ring protons appear as distinct triplets. The nitrogen lone pair shields the adjacent protons, keeping them upfield (~2.3–2.5 ppm).

• Key Diagnostic: The chemical shift difference (

  ) between the and protons is large (~1.3 ppm).

Scenario B: The Hydrobromide Salt (DMSO-d6)

• Characteristics: A hygroscopic solid. Protonation of the nitrogen atom significantly deshields the adjacent protons.

• NMR Signature: The

  proton appears as a broad singlet downfield (~9–11 ppm). The protons (both ring and chain) shift significantly downfield (from ~2.4 to ~3.0–3.5 ppm).

• Key Diagnostic: The

  between and shrinks, and the multiplets often broaden due to exchange dynamics.

Scenario C: Common Impurities (The "Silent" Killers)

• Hydrolysis (Alcohol): The terminal

  triplet at ~3.4 ppm shifts to ~3.6 ppm ( ).

• Cyclization (Spiro-salt): Formation of a spiro-quaternary ammonium salt shifts the ring protons to ~3.5–4.0 ppm and creates a highly symmetric, rigid spectrum.

Data Presentation: Chemical Shift Summary

Table 1: Representative 1H NMR Shifts (Free Base vs. HBr Salt)

Note: Values are representative and may vary slightly (

ppm) based on concentration and exact solvent water content.

Assignment	Label (See Diagram)	Free Base ( , ppm) [CDCl3]	HBr Salt ( , ppm) [DMSO-d6]	Shift Impact ( )
Morpholine O-CH2	A	3.70 (t, 4H)	3.80 – 3.95 (m, 4H)	Slight Downfield
Morpholine N-CH2	B	2.42 (t, 4H)	3.00 – 3.45 (m, 4H)	Major Downfield
Chain N-CH2	C	2.36 (t, 2H)	3.00 – 3.15 (m, 2H)	Major Downfield
Chain Internal	D	1.60 – 1.70 (m, 2H)	1.70 – 1.90 (m, 2H)	Moderate
Chain Internal	E	1.85 – 1.95 (m, 2H)	1.80 – 2.00 (m, 2H)	Moderate
Chain Br-CH2	F	3.42 (t, 2H)	3.55 (t, 2H)	Slight Downfield
Ammonium N-H+	G	Absent	9.50 – 10.50 (br s, 1H)	Diagnostic

Visualization: Structural Assignment

The following diagram maps the labels (A-F) to the chemical structure and illustrates the synthesis workflow.

Caption: Structural labels (A-F) correspond to Table 1. The workflow highlights the critical stabilization step converting the free base to the HBr salt.

Experimental Protocols

Protocol 1: Synthesis of 4-(4-Bromobutyl)morpholine (Free Base)

Causality: We use a significant excess of 1,4-dibromobutane (3-4 equivalents) to suppress the formation of the bis-morpholino byproduct (where morpholine attacks both ends of the butane chain).

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and reflux condenser.

• Reagents: Add 1,4-dibromobutane (43.2 g, 200 mmol, 4.0 equiv) and potassium carbonate (13.8 g, 100 mmol, 2.0 equiv) to acetonitrile (100 mL).

• Addition: Add morpholine (4.35 g, 50 mmol, 1.0 equiv) dropwise at room temperature.

  • Why: Slow addition keeps the concentration of free morpholine low relative to the dibromide, favoring mono-alkylation.

• Reaction: Heat to reflux (~82°C) for 12–16 hours. Monitor by TLC (EtOAc/Hexane) or GC-MS.

• Workup (Self-Validating Step):

  • Filter off the inorganic salts (

    , ).

  • Concentrate the filtrate to remove acetonitrile.

  • Acid/Base Extraction: Dissolve residue in

    (aq). Wash with ether (removes excess 1,4-dibromobutane). Basify the aqueous layer with to pH 12. Extract product into DCM.

  • Validation: If the ether wash is skipped, the NMR will show a massive triplet at ~3.45 ppm from the unreacted dibromide.

Protocol 2: NMR Sample Preparation (Salt vs. Free Base)

Trustworthiness: Improper solvent choice can lead to misleading spectra due to solubility issues or proton exchange.

• For Free Base:

  • Dissolve ~10 mg of the oil in 0.6 mL CDCl3 .

  • Note: Ensure the CDCl3 is neutralized (free of HCl acid traces) or filtered through basic alumina if the compound is sensitive.

• For HBr Salt:

  • Dissolve ~10 mg of the solid in 0.6 mL DMSO-d6 .

  • Why DMSO? The salt is often insoluble in CDCl3. DMSO also slows down proton exchange, allowing the

    peak to be observed as a broad singlet.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 4-(4-Bromobenzyl)morpholine from Morpholine. Link

• National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: 4-(4-Bromobutyl)morpholine. Link

• Reich, H. J. (2024). Structure Determination Using Spectroscopic Methods: 1H NMR Chemical Shifts. University of Wisconsin-Madison.[1] Link

• Royal Society of Chemistry. (2016). Electronic Supplementary Information: Solvent-promoted Catalyst-free N-Formylation. (Contains comparative morpholine shift data in DMSO vs CDCl3). Link

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Mass spectrometry fragmentation pattern of 4-(4-Bromobutyl)morpholine

Publish Comparison Guide: Mass Spectrometry Fragmentation of 4-(4-Bromobutyl)morpholine

Executive Summary: The Diagnostic Power of the Halogen Signature

In medicinal chemistry and drug development, 4-(4-Bromobutyl)morpholine serves as a critical alkylating agent for introducing morpholine solubilizing groups. Its analysis is pivotal for verifying synthetic intermediates and profiling genotoxic impurities.

This guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation patterns of 4-(4-Bromobutyl)morpholine against its chloro-analog and non-halogenated counterparts. Unlike standard operational manuals, this document focuses on the mechanistic causality of ion formation, offering researchers a self-validating framework for structural elucidation.

Key Technical Insight: The presence of the bromine atom dictates a unique isotopic signature (1:1 doublet) and a specific "leaving group" fragmentation pathway that is absent in non-halogenated analogs and distinct from chloro-analogs.

Part 1: Comparative Analysis of Isotopic & Fragmentation Signatures

The identification of 4-(4-Bromobutyl)morpholine relies on three distinct MS features: the molecular ion cluster, the halogen loss pathway, and the morpholine ring stability.

The Isotopic Fingerprint (M+ Cluster)

The most immediate diagnostic tool is the isotopic abundance of the halogen.

Feature	4-(4-Bromobutyl)morpholine (Target)	4-(4-Chlorobutyl)morpholine (Analog A)	4-Butylmorpholine (Analog B)
Formula	C₈H₁₆BrNO	C₈H₁₆ClNO	C₈H₁₇NO
Monoisotopic Mass	221.04 Da (⁷⁹Br)	177.09 Da (³⁵Cl)	143.13 Da
Isotope Pattern	1:1 doublet (M and M+2)	3:1 doublet (M and M+2)	Singlet (M only)
Cause	Natural abundance: ⁷⁹Br (50.7%) / ⁸¹Br (49.3%)	Natural abundance: ³⁵Cl (75.8%) / ³⁷Cl (24.2%)	Lack of significant heavy isotopes

Diagnostic Rule: If the M+ peak does not show a near-equal intensity doublet separated by 2 Da, the analyte is not the monobromo species.

Fragmentation Pathways (ESI+ Mode)

In Electrospray Ionization (ESI+), the protonated molecule

is the precursor.[1] The fragmentation is driven by the stability of the leaving group and the basicity of the morpholine nitrogen.

• Target: 4-(4-Bromobutyl)morpholine (

  )

  • Primary Pathway (Halogen Loss): The labile C-Br bond cleaves readily. In ESI, this often manifests as the loss of neutral HBr (80/82 Da) or the loss of the Br radical in high-energy collisions, leading to the formation of a stable cyclic ammonium ion (pyrrolidinium-morpholine spiro cation) or an unsaturated alkenyl-morpholine cation (

    142).

  • Secondary Pathway (Alpha Cleavage): Cleavage adjacent to the morpholine nitrogen yields the characteristic methylene-morpholinium ion (

    100).

• Comparison with Chloro-Analog (

  )

  • The C-Cl bond is stronger (bond dissociation energy ~81 kcal/mol vs. ~68 kcal/mol for C-Br). Consequently, the chloro-analog requires higher collision energies to induce halogen loss. The molecular ion is often more abundant relative to fragments compared to the bromo-analog.

• Comparison with Butyl-Analog (

  )

  • Lacking a good leaving group, fragmentation is dominated exclusively by C-C bond cleavages (alpha-cleavage) and ring opening. The spectrum is "cleaner" but lacks the specific halogen-loss transition.

Part 2: Mechanistic Fragmentation Pathway

Understanding why fragments form allows for better method development. The following diagram illustrates the competing pathways for 4-(4-Bromobutyl)morpholine.

Pathway Visualization (DOT)

Figure 1: Mechanistic fragmentation pathways of protonated 4-(4-Bromobutyl)morpholine in ESI+ MS/MS. Pathway A (Halogen loss) is the dominant diagnostic route.

Part 3: Experimental Protocol (Self-Validating System)

To ensure reproducibility and scientific integrity, follow this standardized LC-MS/MS workflow. This protocol includes built-in "Checkpoints" to validate system performance.

Sample Preparation

• Stock Solution: Dissolve 1 mg of 4-(4-Bromobutyl)morpholine hydrobromide in 1 mL of Methanol (HPLC grade).

• Working Standard: Dilute to 1 µg/mL in 50:50 Water:Methanol + 0.1% Formic Acid.

  • Why Formic Acid? It promotes protonation (

    formation) essential for ESI+ detection [1].

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Ionization Source: Electrospray Ionization (ESI) – Positive Mode.

• Collision Energy (CE): Ramp 10–40 eV.

Data Acquisition & Validation Checkpoints

Step	Action	Validation Checkpoint (Pass/Fail)
1	Inject Blank (Mobile Phase)	Pass: No peaks > 1% of target intensity at RT ~2.5 min.
2	Inject Working Standard	Pass: Observation of doublet peaks at m/z 222 and 224 with ~1:1 intensity ratio.
3	Acquire MS2 Spectrum	Pass: Presence of m/z 142 (Base Peak) and m/z 100.

Experimental Workflow Diagram (DOT)

Figure 2: Standardized LC-MS/MS workflow for the analysis of halogenated morpholine intermediates.

Part 4: Performance Comparison Summary

This table summarizes the detection characteristics, aiding in the selection of the correct analytical approach.

Parameter	ESI-MS/MS (Recommended)	EI-GC/MS (Alternative)
Molecular Ion Stability	High ( ). Easy to confirm MW.	Low ( ). Molecular ion often weak or absent due to rapid fragmentation [2].
Structural Insight	Excellent. CID allows controlled fragmentation to see the "Loss of HBr" transition ( ).	Good. Rich fragmentation pattern ("fingerprint") but harder to interpret de novo.
Sensitivity	High (pg levels). Suitable for trace impurity analysis.	Moderate (ng levels). Better for volatile, non-polar samples.
Key Fragment	m/z 142 (Cyclic cation/Alkenyl chain).	m/z 86 (Morpholine ring base peak).

References

• Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. CRC Press.

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• NIST Mass Spectrometry Data Center. (2023). Morpholine Mass Spectrum.[2][3] NIST Chemistry WebBook.

• Sigma-Aldrich. (2023). 4-(4-Bromophenyl)morpholine Product Specification.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Morpholine, 4-methyl- [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Guide: Reactivity &amp; Optimization of Morpholine-Functionalized Alkyl Bromides

This guide provides an in-depth technical comparison between 4-(2-Bromoethyl)morpholine and 4-(4-Bromobutyl)morpholine . It is designed for researchers requiring precise control over N-alkylation reactions, highlighting the critical mechanistic divergence dictated by chain length.

Executive Summary: The "Tale of Two Rings"

While both compounds serve as morpholine-delivery agents, their reactivity profiles are diametrically opposed due to Neighboring Group Participation (NGP) .

• 4-(2-Bromoethyl)morpholine (The "Hot" Electrophile): Reacts via a transient, highly strained aziridinium intermediate. It is extremely reactive, prone to self-polymerization, and acts as a nitrogen mustard analog.

• 4-(4-Bromobutyl)morpholine (The "Cold" Electrophile): Reacts primarily via direct intermolecular

  . However, it suffers from a competing intramolecular cyclization that forms a stable spiro-pyrrolidinium salt , often acting as a thermodynamic "dead end" that reduces yield.

Mechanistic Divergence

The chain length (2-carbon vs. 4-carbon) fundamentally alters the transition state energy and the stability of the cyclic intermediates.

Diagram 1: Mechanistic Pathways

The following diagram illustrates the active electrophile generation for the ethyl analog versus the competing "dead end" pathway for the butyl analog.

Caption: Path A (Ethyl) proceeds through a reactive aziridinium intermediate. Path B (Butyl) faces competition from stable spiro-salt formation.

Technical Comparison Data

Feature	4-(2-Bromoethyl)morpholine	4-(4-Bromobutyl)morpholine
Primary Mechanism	Aziridinium Ring Opening (Intermolecular attack on cyclic intermediate)	Direct (Intermolecular displacement of Br)
Reactivity Rate	Extremely Fast ( minutes at 25°C for cyclization)	Slow to Moderate (Requires heat/catalyst)
Intermediate Stability	Unstable: Aziridinium is highly strained and electrophilic.	Stable: Spiro-pyrrolidinium salt precipitates and is non-reactive.
Major Side Reaction	Dimerization/Polymerization (Self-alkylation).	Cyclization to stable quaternary ammonium salt (Yield loss).
Storage Form	Hydrobromide (HBr) Salt (Hygroscopic).	Free base (Liquid) or HBr Salt.
Solvent Compatibility	Biphasic (Toluene/Water) or Polar Aprotic (Cold).	Polar Aprotic (DMF, ACN, MEK).[1]

Optimized Experimental Protocols

Protocol A: Handling the "Hot" Ethyl Analog

Objective: Minimize self-polymerization by generating the free base in situ or immediately prior to use.

Reagents:

• 4-(2-Bromoethyl)morpholine HBr salt

• Substrate (e.g., Phenol, Amine)

• Base:

  or NaOH

• Solvent: Toluene/Water (Biphasic) or DMF (if cold)

Workflow:

• Biphasic Generation (Recommended): Dissolve the HBr salt in minimal water. Layer with Toluene.[2]

• Add 2.5 eq of NaOH (cold, 0°C). Shake vigorously to extract the free base into Toluene.

• Immediate Use: Separate the organic layer and dry briefly over

  (max 5 mins). Do not store.

• Addition: Add the toluene solution dropwise to your substrate mixture containing

  at reflux.

  • Why? High dilution of the alkylating agent prevents it from reacting with itself (polymerization).

Protocol B: Activating the "Cold" Butyl Analog

Objective: Accelerate intermolecular

to outcompete intramolecular cyclization (spiro-salt formation).

Reagents:

• 4-(4-Bromobutyl)morpholine

• Potassium Iodide (KI) - Critical Additive

• Solvent: Methyl Ethyl Ketone (MEK) or Acetonitrile (ACN)

Workflow:

• Finkelstein Activation: Dissolve the butyl bromide analog in MEK or ACN. Add 0.1–0.5 eq of KI.

  • Mechanism:[2][3][4][5][6][7] KI converts the alkyl bromide to the more reactive alkyl iodide in situ.

• Concentration Control: Maintain a high concentration of the nucleophile (substrate).[1]

  • Why? Intramolecular cyclization is a first-order reaction (rate depends only on the bromide). Intermolecular alkylation is second-order (rate depends on bromide and nucleophile). High nucleophile concentration statistically favors the desired product.

• Reflux: Heat to reflux (80°C for ACN / 80°C for MEK) for 12–24 hours.

• Workup: Filter off inorganic salts (and any precipitated spiro-ammonium byproduct).

Troubleshooting & Optimization Logic

Scenario 1: Low Yield with Ethyl Analog

• Diagnosis: The free base likely polymerized before reacting with your substrate.

• Solution: Switch to a Phase Transfer Catalysis (PTC) method. Use Toluene/50% NaOH with TBAB (Tetrabutylammonium bromide). This keeps the bulk of the amine protonated (inactive) in the aqueous phase until it transfers to the organic phase to react, minimizing the "standing time" of the free base.

Scenario 2: White Precipitate with Butyl Analog

• Diagnosis: You formed the spiro[morpholine-4,1'-pyrrolidinium] bromide salt. This is a "dead end."

• Solution:

  • Increase the concentration of your nucleophile.[1]

  • Change solvent to Acetone/MEK to lower the solubility of the intermediate, potentially shifting equilibrium (though the salt is usually a sink).

  • Crucial: Ensure your nucleophile is fully deprotonated (e.g., use NaH if compatible) before adding the bromide to ensure the intermolecular reaction is as fast as possible.

References

• Mechanistic Insight (Aziridinium): Kinetics of activation and in vivo muscarinic receptor binding of N-(2-bromoethyl)-4-piperidinyl diphenylacetate. Life Sciences.

• Spiro-Salt Formation: Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine. Chemistry of Natural Compounds.[2][8][9][10]

• General Alkylation Kinetics: Comparison of alkylation rates and mutagenicity of directly acting industrial and laboratory chemicals. Archives of Toxicology.

• Protocol Optimization: Optimizing 2-Bromoethylamine Alkylation Reactions. BenchChem Technical Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Alkylation of phenol: a mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. webassign.net [webassign.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (PDF) Alkylation of substituted phenols with olefins and separation of close-boiling phenolic substances via alkylation/dealkylation [academia.edu]
• 7. Morpholine: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 8. Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Synthesis and pharmacological evaluation of aromatic dihydroxylated spiro[indan-1,3'-pyrrolidine] and spiro[indan-2,2'-pyrrolidine] derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Morpholine Linkers: A Comparative Guide to Propyl (C3) vs. Butyl (C4) Spacers

Executive Summary In the structural optimization of morpholine-containing pharmacophores, the choice between a propyl (

) and butyl ( ) linker is rarely arbitrary. It is a calculated trade-off between entropic penalty and hydrophobic reach .

Experimental evidence suggests that propyl (C3) linkers often represent a "Goldilocks" zone for bidentate ligands (e.g., DNA intercalators, GPCR bitopic ligands), offering optimal folding geometry with minimal entropic loss.[1] Conversely, butyl (C4) linkers are superior when targeting deep hydrophobic pockets or when increased lipophilicity (LogP) is required to traverse the blood-brain barrier (BBB), despite a higher metabolic liability.[1]

Physicochemical & Structural Comparison

The following table synthesizes the core differences between the two linkers when attaching a morpholine moiety to a pharmacophore scaffold.

Feature	Propyl Linker (C3)	Butyl Linker (C4)	Impact on Drug Design
Chain Length	~3.8 Å (extended)	~5.1 Å (extended)	C4 reaches deeper pockets but risks steric clash.
Rotatable Bonds	3	4	C4 incurs a higher entropic penalty ( ) upon binding.
LogP Contribution	+1.5 (approx)	+2.0 (approx)	C4 increases lipophilicity; better for BBB, worse for solubility.[1]
Conformation	Tendency for "U-shape" or kinked folding.	Tendency for extended or disordered folding.	C3 often favors intramolecular H-bonding or specific receptor fits.
Metabolic Liability	hydroxylation.	hydroxylation + higher oxidative surface area.	C4 is generally less metabolically stable.

Mechanistic Analysis: The "Odd-Even" Effect

The Entropic Advantage of Propyl

In thermodynamic terms, binding affinity (

) is driven by enthalpy ( ) and entropy ( ).

• The Problem with Butyl: Every additional methylene unit adds a rotatable bond, increasing the entropic cost of freezing the molecule into a bioactive conformation. A butyl linker adds

  kcal/mol of entropic penalty compared to propyl unless the enthalpy gain (new binding interactions) compensates for it.

• The Propyl "Sweet Spot": For many bis-intercalators (e.g., naphthalimide-morpholine conjugates), a 3-carbon linker allows the two aromatic systems to stack perfectly (neighbor exclusion principle) without the "floppiness" of a 4-carbon chain.

The Hydrophobic Reach of Butyl

While entropically expensive, the butyl linker is essential when the morpholine nitrogen must interact with a specific residue (e.g., Asp/Glu in GPCRs) that is physically distant from the primary binding site. The extra methylene unit provides the necessary flexibility to span "bridge" regions in enzymes like Acetylcholinesterase (AChE).

Critical Signaling & Decision Logic (Visualization)

The following diagram outlines the decision matrix for selecting the optimal linker based on target topology and ADME requirements.

Figure 1: Decision tree for linker selection. C3 is the default for affinity; C4 is a tool for distance and lipophilicity.

Experimental Protocols

To empirically validate the linker choice, the following protocols allow for the synthesis and comparative testing of C3 vs. C4 derivatives.

Protocol A: Divergent Synthesis of Linker Variants

Objective: Synthesize N-propyl and N-butyl morpholine intermediates from a common scaffold.

Reagents:

• Morpholine (1.0 eq)[1]

• 1-bromo-3-chloropropane (for C3) OR 1-bromo-4-chlorobutane (for C4) (1.2 eq)

• Potassium Carbonate (

  , anhydrous) (2.0 eq)[1]

• Acetonitrile (ACN) or DMF.

Step-by-Step Workflow:

• Activation: Dissolve the scaffold (containing a secondary amine or phenol) in ACN. Add

  and stir at room temperature for 30 min to deprotonate.

• Alkylation (The Variable Step):

  • Path A (Propyl): Add 1-bromo-3-chloropropane dropwise. Heat to 60°C.

  • Path B (Butyl): Add 1-bromo-4-chlorobutane dropwise. Heat to 60°C.

  • Note: The bromo- group reacts preferentially over the chloro- group, leaving a terminal chloride for the next coupling step.

• Morpholine Capping: Add excess morpholine (3.0 eq) and NaI (catalytic, 0.1 eq) to the reaction mixture. Raise temperature to 80°C (reflux) for 12 hours.

  • Mechanism:[1][2][3] Finkelstein reaction generates the more reactive iodide in situ, facilitating the displacement of the terminal chloride by morpholine.

• Validation: Monitor via TLC (Mobile phase: DCM/MeOH 95:5). The C4 derivative will typically have a slightly higher

  value (more lipophilic) than the C3 derivative.

Protocol B: Microsomal Stability Assay (Metabolic Liability)

Objective: Determine if the C4 linker introduces unacceptable metabolic instability compared to C3.

• Incubation: Incubate test compounds (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Sampling: Aliquot samples at 0, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).[1]

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time.

  [1]

  • Expectation: C4 linkers often show 1.5x - 2x higher intrinsic clearance (

    ) due to the increased surface area for cytochrome P450 oxidation.

Case Studies & Data

Case Study 1: DNA Intercalators (Naphthalimides)

In a study of naphthalimide-morpholine conjugates, the linker length was critical for cytotoxicity.

• C3 Linker: Exhibited higher DNA binding constants (

  ). The propyl chain allowed the morpholine to sit in the minor groove while the naphthalimide intercalated, respecting the "neighbor exclusion" distance of ~3.4 Å.

• C4 Linker: Showed reduced binding affinity (

  ) due to entropic costs but demonstrated higher lipophilicity, which slightly improved uptake in resistant cell lines despite lower intrinsic affinity.[1]

Case Study 2: Photoswitchable Molecular Glues

Research on photoswitchable DNA binders demonstrated that a three-methylene (C3) linker provided the maximum binding affinity and photo-response.[4]

• Data: The C3 variant showed a

  (melting temperature) increase of 5°C over the C4 variant.

References

• Dohno, C., et al. (2009).[1][4] "The effect of linker length on binding affinity of a photoswitchable molecular glue for DNA."[4][5] Bioorganic & Medicinal Chemistry. [Link][4]

• Bhat, A. (2024).[1][6][7] "An Outlook of the Structure Activity Relationship (SAR) of Naphthalimide Derivatives as Anticancer Agents." Anti-Cancer Agents in Medicinal Chemistry. [Link][8][9]

• Romero Avila, M.S., et al. (2024).[1][7] "Influence of Alkyl Chain Length in N-Alkylmorpholine Derivatives on their Antibacterial Effect." ChemRxiv. [Link][1]

• Kourounakis, A., et al. (2020).[1] "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity." Medicinal Chemistry. [Link]

Sources

• 1. Design, Synthesis and Evaluation of Naphthalimide Derivatives as Potential Anticancer Agents for Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 3. researchgate.net [researchgate.net]
• 4. The effect of linker length on binding affinity of a photoswitchable molecular glue for DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. An Outlook of the Structure Activity Relationship (SAR) of Naphthalimide Derivatives as Anticancer Agents - Bhat - Anti-Cancer Agents in Medicinal Chemistry [edgccjournal.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis [mdpi.com]

Advanced Spectroscopic Analysis Guide: 4-(4-Bromobutyl)morpholine

The following guide is structured as a high-level technical document for pharmaceutical researchers. It prioritizes actionable data, mechanistic validation, and comparative analysis of analytical techniques.

Content Type: Publish Comparison Guide Subject: Infrared (IR) Spectrum Analysis & Quality Control Target Audience: Medicinal Chemists, Process Development Scientists, QC Analysts

Executive Summary

4-(4-Bromobutyl)morpholine (often utilized as the hydrobromide salt, CAS 32434-95-0) is a critical alkylating agent in the synthesis of pharmaceutical compounds, including opioid derivatives (e.g., Pholcodine) and neuroactive ligands. Its purity is paramount; unreacted morpholine or hydrolyzed byproducts can lead to genotoxic impurities in the final drug substance.

This guide provides a definitive protocol for the Infrared (IR) analysis of 4-(4-Bromobutyl)morpholine. Unlike Nuclear Magnetic Resonance (NMR), which requires deuterated solvents and significant acquisition time, Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive method for in-process monitoring (IPM) and raw material identification (RMID) . We compare the efficacy of IR against standard alternatives and provide a self-validating spectral interpretation framework.

Chemical Profile & Structural Basis

To interpret the spectrum accurately, we must deconstruct the molecule into its vibrationally active moieties.

• Compound: 4-(4-Bromobutyl)morpholine

• Key Functional Groups:

  • Morpholine Ring: Characterized by Ether (C-O-C) and Amine (C-N) stretches.

  • Alkyl Chain: Butyl linker providing methylene (-CH₂-) scissoring and rocking modes.

  • Terminal Halide: Carbon-Bromine (C-Br) stretch, a key indicator of alkylating potential.

Synthesis Pathway & Spectral Logic

The synthesis typically involves the alkylation of morpholine with 1,4-dibromobutane. The spectral success criterion is the disappearance of the N-H stretch and the retention of the C-Br functionality.

Figure 1: Synthesis pathway highlighting the functional group transformations detectable by IR spectroscopy.

Comparative Analysis: IR vs. Alternatives

In a drug development context, selecting the right analytical tool is a trade-off between specificity, speed, and cost.

Comparison 1: Technique Performance (IR vs. NMR vs. HPLC)

Feature	FTIR (Recommended for QC)	¹H NMR (Gold Standard)	HPLC-UV/MS
Primary Utility	Rapid ID, Functional Group Verification	Structural Elucidation, Purity %	Quantitation, Impurity Profiling
Sample Prep	< 2 mins (ATR method)	10-15 mins (Solvent dissolution)	30+ mins (Dilution + Run time)
Differentiation	Excellent for Salt vs. Free Base	Poor for Salt detection (unless solid-state)	N/A (Salt dissociates in mobile phase)
Limit of Detection	~1-2% impurity	~0.1% impurity	<0.01% impurity
Cost per Run	Low	High (Solvents/Cryogens)	Medium (Solvents/Columns)

Verdict: While NMR is essential for initial structural confirmation, FTIR is superior for routine batch release and salt form verification due to its speed and sensitivity to crystal lattice environments (polymorphs/salts).

Comparison 2: Form Verification (Free Base vs. Hydrobromide Salt)

A common error in procurement is receiving the wrong form. IR is the fastest way to distinguish them.

• Free Base: Shows sharp C-H stretches < 3000 cm⁻¹. No broad ammonium bands.

• Hydrobromide Salt (HBr): Exhibits a broad, complex absorption band between 2400–3000 cm⁻¹ (N-H⁺ stretching) often overlapping with C-H stretches. This is the "Ammonium Band" characteristic of tertiary amine salts.

Experimental Protocol: Self-Validating FTIR Workflow

This protocol uses Attenuated Total Reflectance (ATR), minimizing sample preparation errors.

Reagents & Equipment

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Accessory: Diamond or ZnSe ATR crystal.

• Reference Standard: Polystyrene film (for calibration).

• Cleaning Solvent: Isopropanol (HPLC Grade).

Step-by-Step Methodology

• System Validation (The "Trust" Step):

  • Run a background scan (air) to remove CO₂ (~2350 cm⁻¹) and H₂O (~3600-3000 cm⁻¹) contributions.

  • Criterion: Baseline must be flat; CO₂ peaks should be negligible.

• Sample Loading:

  • Liquids (Free Base): Place 1 drop on the crystal. Ensure full coverage.

  • Solids (HBr Salt): Place ~10 mg on the crystal. Apply pressure using the anvil until the force gauge reaches the optimal zone (typically 80-100 N). Note: Poor contact yields noisy spectra.

• Acquisition:

  • Range: 4000 – 450 cm⁻¹.

  • Resolution: 4 cm⁻¹.[1]

  • Scans: 16 or 32 (to improve Signal-to-Noise ratio).

• Post-Processing:

  • Apply ATR correction (if comparing to transmission library data).

  • Baseline correct if necessary.

Figure 2: Analytical workflow ensuring data integrity and self-validation.

Data Interpretation & Characteristic Peaks

The following table summarizes the critical bands. The absence of the Morpholine N-H peak is the primary indicator of a successful reaction.

Frequency (cm⁻¹)	Assignment	Vibration Mode	Diagnostic Note
3300 – 3500	ABSENT	N-H Stretch	Critical: If present, indicates unreacted Morpholine precursor.
2800 – 2960	C-H Stretch	Alkyl (sp³)	Strong, sharp bands from the butyl chain and morpholine ring.
2400 – 2800	N-H⁺ Stretch	Ammonium Salt	Only in HBr salt form. Broad, multiple bands ("Ammonium band").
1440 – 1470	CH₂ Bend	Scissoring	Characteristic of methylene groups in the butyl chain.
1100 – 1130	C-O-C	Ether Stretch	Strong, characteristic of the Morpholine ring. Confirms ring integrity.
1200 – 1250	C-N	Amine Stretch	Medium intensity.
~640 & ~560	C-Br	Alkyl Halide Stretch	Critical: Confirms the presence of the reactive bromide tail.

Troubleshooting Common Impurities

• Peak at ~3340 cm⁻¹: Residual Morpholine. Action: Recrystallize or wash.

• Peak at ~1700 cm⁻¹: Carbonyl impurity (unlikely unless oxidized or contaminated with starting materials like lactones).

• Weak C-Br band: Potential hydrolysis to alcohol (check for broad O-H at 3400 cm⁻¹).

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of Morpholine. NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link]

• SpectraBase. 1,4-Dibromobutane Infrared Spectrum. Wiley Science Solutions.[3] Available at: [Link]

Sources

• 1. Butane, 1,4-dibromo- [webbook.nist.gov]
• 2. Ethyl ether [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

4-(4-Bromobutyl)morpholine: Proper Disposal and Handling Procedures

Executive Summary & Hazard Profile[1][2]

4-(4-Bromobutyl)morpholine (often supplied as the hydrobromide salt, CAS: 63603-97-2) is a bifunctional intermediate containing a morpholine ring and a reactive alkyl bromide tail.

Why this specific chemical requires advanced care: Unlike standard organic solvents, this compound is an alkylating agent . The terminal bromine is a good leaving group, making the butyl chain highly electrophilic. In biological systems, this allows it to covalently bind to DNA or proteins, posing potential mutagenic or cytotoxic risks similar to nitrogen mustards, albeit generally less potent.

Core Safety Directive: Treat all waste containing this compound as Halogenated Hazardous Waste . Do not dispose of down the drain. Deactivation of active residues on glassware is critical before washing to prevent downstream contamination.

Operational Decision Matrix

The following workflow dictates the logic for handling this compound based on its physical state and containment status.

Figure 1: Decision tree for routine disposal versus emergency spill response, emphasizing the segregation of halogenated waste streams.

Detailed Disposal Protocols

Protocol A: Routine Waste Disposal (Stock & Reaction Mixtures)

Objective: Isolate the alkylating hazard from incompatible waste streams.

• Segregation:

  • Do NOT mix with strong oxidizers (e.g., nitric acid, peroxides). The morpholine nitrogen can oxidize to form N-oxides or nitrosamines (if nitrosating agents are present), which are highly carcinogenic.

  • Do NOT mix with strong bases in the waste container. Liberating the free base (if currently a salt) increases volatility and skin permeability.

  • Designation: Place in the Halogenated Organic Solvent waste stream. Even if the solvent is non-halogenated (e.g., methanol), the presence of the bromobutyl group mandates this classification [1].

• Container Specifications:

  • Use HDPE (High-Density Polyethylene) or glass carboys.

  • Ensure the cap has a fluoropolymer liner to prevent degradation by the alkyl bromide vapors.

• Labeling:

  • Must clearly state: "Contains 4-(4-Bromobutyl)morpholine."

  • Hazard Checkboxes: Toxic , Corrosive .[1]

Protocol B: Decontamination of Glassware (The "Quench")

Objective: Chemically destroy the reactive alkyl bromide residue before glassware leaves the fume hood.

The Mechanism: Simple washing is insufficient. We utilize Sodium Thiosulfate , a strong nucleophile that displaces the bromide ion, converting the toxic alkyl bromide into a non-toxic, water-soluble Bunte salt (S-alkyl thiosulfate) [2].

Step-by-Step Decontamination:

• Preparation: Prepare a 10% w/v Sodium Thiosulfate solution in water.

• Soak: Rinse contaminated flasks/spatulas with the thiosulfate solution. Let stand for 30 minutes .

  • Note: The solution may become slightly warm (exothermic substitution).

• Verification: The resulting mixture is chemically deactivated but should still be collected in the aqueous chemical waste container, not flushed, due to local regulations regarding chemical oxygen demand (COD).

• Final Wash: Rinse with acetone/water and proceed to standard detergent washing.

Protocol C: Spill Cleanup

Objective: Containment without generating dust or aerosols.[1][2][3][4]

• Evacuation: If the spill is >50g or outside a fume hood, evacuate the immediate area.

• PPE: Double nitrile gloves, lab coat, and safety goggles. If powder (HBr salt), use a fit-tested N95 or respirator to prevent inhalation.

• Containment:

  • Liquids: Cover with vermiculite or sand.

  • Solids: Cover with wet paper towels to prevent dust generation.

• Cleanup: Scoop material into a wide-mouth jar. Wipe the surface with the 10% Sodium Thiosulfate solution described in Protocol B to neutralize surface residues [3].

Technical Data & Reactivity Profile

Understanding the physical properties is essential for selecting the correct waste container.

Property	Data	Relevance to Disposal
CAS (Free Base)	40299-68-1	Liquid/Oil. High skin permeability.
CAS (HBr Salt)	63603-97-2	Solid. Hygroscopic. Corrosive dust hazard.
Functional Groups	Alkyl Bromide, Amine	Alkylating Agent. Reacts with DNA/Proteins.
Incompatibility	Strong Oxidizers, Bases	Fire risk; generation of volatile free base.
Flash Point	>110°C (Predicted)	Combustible but not highly flammable.
Water Solubility	Soluble (Salt form)	Do not flush. Mobile in water systems.

References

• National Institutes of Health (NIH). (n.d.). Sodium Thiosulfate as a Neutralizing Agent for Alkylating Compounds. PubMed Central. Retrieved from [Link]

Sources

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. ehs.providence.edu [ehs.providence.edu]